1-Phenyl-2-aminopentane

• CAS: 63951-01-9

Core Science & Biosynthesis

An In-depth Technical Guide to 1-Phenylpentan-2-amine

Abstract

This technical guide provides a comprehensive overview of 1-phenylpentan-2-amine, a phenethylamine derivative of interest to researchers in medicinal chemistry and pharmacology. The document delineates the compound's nomenclature, stereochemistry, synthesis, analytical methodologies, and pharmacological profile. By integrating established chemical principles with data from analogous compounds, this guide serves as a foundational resource for professionals engaged in the research and development of novel psychoactive agents.

Introduction and Nomenclature

1-Phenylpentan-2-amine, a molecule belonging to the substituted phenethylamine class, is structurally analogous to well-known psychostimulants. Its chemical framework consists of a phenyl group attached to a pentane chain with an amine group at the second carbon position. This structure suggests potential interactions with monoamine transporters in the central nervous system.

The systematic International Union of Pure and Applied Chemistry (IUPAC) name for this compound is 1-phenylpentan-2-amine [1]. It is also known by several synonyms, including α-propylphenethylamine (APPEA) and 1-benzylbutylamine[1][2].

Table 1: Chemical Identifiers and Properties

Identifier	Value	Source(s)
IUPAC Name	1-phenylpentan-2-amine	[1]
CAS Number	63951-01-9	[1]
Molecular Formula	C₁₁H₁₇N	[1]
Molecular Weight	163.26 g/mol	[1]
Synonyms	α-Propylphenethylamine, 1-Benzylbutylamine	[1][2]

Stereochemistry

The presence of a chiral center at the second carbon of the pentane chain (C2) indicates that 1-phenylpentan-2-amine can exist as a pair of enantiomers: (R)-1-phenylpentan-2-amine and (S)-1-phenylpentan-2-amine. The spatial arrangement of the substituents around this stereocenter is critical, as enantiomers of pharmacologically active compounds often exhibit different potencies and mechanisms of action due to the chiral nature of biological targets like receptors and enzymes. The differential activity of enantiomers is a crucial consideration in drug development[3].

Caption: Enantiomers of 1-phenylpentan-2-amine arising from the C2 chiral center.

Synthesis Methodologies

The synthesis of 1-phenylpentan-2-amine can be approached through several established routes in organic chemistry. The selection of a particular method depends on factors such as the availability of starting materials, desired scale, and stereochemical control. Two primary and logical synthetic pathways are detailed below.

Reductive Amination of 1-Phenyl-2-pentanone

A prevalent and versatile method for the synthesis of amines is the reductive amination of a corresponding ketone. This one-pot reaction involves the formation of an imine intermediate from the ketone and an amine source, which is then reduced in situ to the desired amine.

Caption: Workflow for the reductive amination of 1-phenyl-2-pentanone.

• Reaction Setup: In a round-bottom flask, dissolve 1-phenyl-2-pentanone (1.0 equivalent) in a suitable solvent such as methanol or 1,2-dichloroethane.

• Amine Source: Add an excess of the amine source, such as ammonium acetate or a solution of ammonia in methanol.

• Formation of Imine: Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the imine intermediate. The reaction can be gently heated to encourage imine formation.

• Reduction: Cool the reaction mixture in an ice bath. Cautiously add a reducing agent such as sodium borohydride (NaBH₄) or sodium triacetoxyborohydride (NaBH(OAc)₃) portion-wise[4][5][6]. The use of NaBH(OAc)₃ is often preferred due to its milder nature and tolerance of a wider range of functional groups[4].

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Work-up and Purification: Quench the reaction by the slow addition of water. Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate. The solvent is then removed under reduced pressure, and the crude product can be purified by column chromatography on silica gel.

Reduction of 1-Phenyl-2-nitro-1-pentene

Caption: Synthetic pathway via reduction of 1-phenyl-2-nitro-1-pentene.

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend a powerful reducing agent such as lithium aluminum hydride (LiAlH₄) in an anhydrous ether solvent like diethyl ether or tetrahydrofuran (THF).

• Addition of Nitroalkene: Dissolve 1-phenyl-2-nitro-1-pentene in the same anhydrous solvent and add it dropwise to the stirred suspension of the reducing agent at 0 °C.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and then reflux for several hours. Monitor the reaction by TLC until the starting material is consumed.

• Work-up and Purification: Cautiously quench the reaction by the sequential dropwise addition of water, followed by a 15% aqueous solution of sodium hydroxide, and then more water (Fieser workup). Filter the resulting aluminum salts and wash the filter cake with the ether solvent. Combine the filtrate and washings, and remove the solvent under reduced pressure. The crude amine can be purified by distillation under reduced pressure or by column chromatography. Alternatively, catalytic hydrogenation using hydrogen gas and a palladium-on-carbon catalyst can be employed for a milder reduction[7].

Analytical Methodologies

The characterization and quantification of 1-phenylpentan-2-amine require robust analytical techniques. Due to its structural properties, chromatographic and spectroscopic methods are well-suited for its analysis.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile compounds like phenethylamine derivatives[8].

• Sample Preparation: The amine can be analyzed directly or after derivatization with an agent like trifluoroacetic anhydride to improve its volatility and chromatographic behavior.

• GC Column: A non-polar or medium-polarity capillary column, such as a 5% phenyl-methylpolysiloxane column, is typically used.

• Temperature Program: A temperature gradient is employed, starting at a lower temperature (e.g., 80 °C) and ramping up to a higher temperature (e.g., 280 °C) to ensure good separation.

• Mass Spectrometry: Electron ionization (EI) at 70 eV is standard. The resulting mass spectrum will show characteristic fragmentation patterns, including a molecular ion peak and fragments corresponding to the loss of the propyl group and cleavage of the benzylic bond.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are indispensable for the structural elucidation of 1-phenylpentan-2-amine.

• ¹H NMR: The spectrum would be expected to show multiplets for the aromatic protons in the range of 7.1-7.4 ppm. The proton on the carbon bearing the amine group (C2) would likely appear as a multiplet around 2.8-3.2 ppm. The benzylic protons (C1) would be diastereotopic and appear as two separate multiplets or a complex multiplet around 2.5-2.9 ppm. The aliphatic protons of the propyl group would appear as multiplets in the upfield region (0.8-1.6 ppm).

• ¹³C NMR: The aromatic carbons would give rise to signals between 125 and 140 ppm. The carbon attached to the nitrogen (C2) would be expected around 50-60 ppm, while the benzylic carbon (C1) would be in the region of 40-50 ppm. The carbons of the propyl group would appear at higher field strengths.

Chiral Separation by High-Performance Liquid Chromatography (HPLC)

To resolve and quantify the enantiomers of 1-phenylpentan-2-amine, chiral HPLC is the method of choice. This technique utilizes a chiral stationary phase (CSP) that interacts differently with each enantiomer, leading to their separation[9].

• Chiral Stationary Phase: Polysaccharide-based CSPs, such as those derived from cellulose or amylose, are often effective for the separation of chiral amines[10].

• Mobile Phase: A normal-phase mobile phase, typically a mixture of a non-polar solvent like hexane and a polar modifier such as isopropanol or ethanol, is commonly used. The addition of a small amount of an amine modifier (e.g., diethylamine) can improve peak shape.

• Detection: UV detection at a wavelength where the phenyl group absorbs (around 254 nm) is a suitable method.

Pharmacological Profile

The pharmacological activity of 1-phenylpentan-2-amine is primarily attributed to its interaction with monoamine transporters, which are responsible for the reuptake of neurotransmitters such as dopamine, norepinephrine, and serotonin from the synaptic cleft.

Mechanism of Action

Available data on α-propylphenethylamine (APPEA) indicate that it acts as a low-potency dopamine reuptake inhibitor, with an IC₅₀ value of 2,596 nM for the dopamine transporter (DAT)[2]. It was found to be inactive as a serotonin reuptake inhibitor (IC₅₀ > 10,000 nM)[2]. While its affinity for the norepinephrine transporter (NET) has not been explicitly reported, it is plausible that it also interacts with NET, given the pharmacology of structurally related compounds[11]. The primary mechanism of action appears to be the inhibition of neurotransmitter reuptake rather than promoting their release[2].

Caption: Proposed mechanism of action of 1-phenylpentan-2-amine at monoamine transporters.

Predicted In Vivo Effects

Based on its action as a dopamine and likely norepinephrine reuptake inhibitor, 1-phenylpentan-2-amine is expected to exhibit psychostimulant effects in vivo. These effects could include increased locomotor activity, enhanced alertness, and potential reinforcing properties. The low potency at the dopamine transporter suggests that relatively high doses may be required to elicit significant behavioral changes compared to more potent stimulants. The lack of significant activity at the serotonin transporter suggests that its pharmacological profile would be more similar to traditional catecholaminergic stimulants rather than entactogens.

Conclusion

1-Phenylpentan-2-amine is a chiral phenethylamine derivative with a clear IUPAC nomenclature. Its synthesis is readily achievable through standard organic chemistry methodologies such as reductive amination and nitroalkene reduction. A suite of analytical techniques, including GC-MS, NMR, and chiral HPLC, can be employed for its comprehensive characterization. The pharmacological profile, characterized by low-potency dopamine reuptake inhibition, positions it as a compound of interest for further investigation in the field of central nervous system stimulants. This guide provides the foundational knowledge necessary for researchers and drug development professionals to undertake further studies on this molecule.

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1-Phenyl-2-aminopentane physical properties

An In-Depth Technical Guide to the Physical Properties of 1-Phenyl-2-aminopentane

For professionals in the fields of research, science, and drug development, a thorough understanding of the physical properties of a compound is fundamental to its application and development. This guide provides a detailed overview of the core physical characteristics of 1-phenyl-2-aminopentane, complete with experimental methodologies for their determination.

Introduction to 1-Phenyl-2-aminopentane

1-Phenyl-2-aminopentane is a chemical compound with the formula C11H17N.[1] It is structurally related to other phenylalkylamines and holds interest for its potential applications in organic synthesis and medicinal chemistry. An accurate characterization of its physical properties is crucial for its synthesis, purification, and formulation.

Core Physical Properties

The known physical properties of 1-phenyl-2-aminopentane are summarized in the table below. These values are essential for predicting the compound's behavior in various chemical and physical processes.

Property	Value	Source(s)
Molecular Formula	C11H17N	[1]
Molecular Weight	163.26 g/mol	[1]
Appearance	Oily liquid
Boiling Point	118 °C at 15 Torr
Density (predicted)	0.928 ± 0.06 g/cm³
pKa (predicted)	10.91 ± 0.35
Solubility	Sparingly soluble in Chloroform, Slightly soluble in Methanol
CAS Number	63951-01-9	[1]

Note: Some physical properties, such as melting point, are not available for the freebase form as it exists as a liquid at standard conditions.

Experimental Determination of Physical Properties

The following sections detail the standard methodologies for determining the key physical properties of a liquid organic compound like 1-phenyl-2-aminopentane. The rationale behind each procedural step is provided to offer a deeper understanding of the experimental design.

Boiling Point Determination

The boiling point is a critical indicator of a liquid's volatility. For compounds that may decompose at atmospheric pressure, determination under reduced pressure is the preferred method.

Methodology: Vacuum Distillation

• Apparatus Setup: Assemble a microscale distillation apparatus. This setup is chosen for its efficiency with small sample volumes and reduced hold-up.

• Sample Preparation: Place a small volume (e.g., 2-3 mL) of 1-phenyl-2-aminopentane and a magnetic stir bar into the distilling flask. The stir bar ensures smooth boiling and prevents bumping, which can lead to inaccurate temperature readings.

• Pressure Reduction: Connect the apparatus to a vacuum pump and a manometer. The pressure is carefully lowered to the desired level (e.g., 15 Torr). A stable, reduced pressure is crucial for an accurate boiling point measurement at that pressure.

• Heating: Gently heat the sample using a heating mantle. Uniform heating is essential for a steady distillation rate.

• Temperature Reading: The boiling point is the temperature at which the vapor and liquid are in equilibrium. This is recorded from a thermometer placed so that the top of the bulb is level with the side arm of the distillation head. This positioning ensures the thermometer measures the temperature of the vapor that is in equilibrium with the distilling liquid.

• Data Collection: Record the temperature and the corresponding pressure.

Diagram 1: Workflow for Boiling Point Determination via Vacuum Distillation

Solubility Assessment

Understanding a compound's solubility in various solvents is fundamental for reaction setup, extraction, and purification processes.

Methodology: Qualitative Solubility Testing

• Solvent Selection: A range of solvents with varying polarities should be chosen (e.g., water, 5% HCl, 5% NaOH, methanol, chloroform, hexane). This allows for a comprehensive solubility profile.

• Procedure:

  • To a small test tube, add approximately 1 mL of the solvent.

  • Add a few drops of 1-phenyl-2-aminopentane.

  • Vigorously shake the test tube for 10-20 seconds.

  • Observe for the formation of a homogeneous solution or the persistence of a separate layer.

• Interpretation:

  • Soluble in water: Indicates the presence of polar functional groups capable of hydrogen bonding.

  • Soluble in 5% HCl: The basicity of the amine group in 1-phenyl-2-aminopentane will lead to the formation of a water-soluble ammonium salt, indicating its basic nature.[2]

  • Insoluble in 5% NaOH: As a basic compound, it is not expected to react with and dissolve in a basic solution.

  • Solubility in organic solvents: Governed by the "like dissolves like" principle, the phenyl and pentyl groups suggest solubility in nonpolar to moderately polar organic solvents.

Diagram 2: Predicted Solubility Profile of 1-Phenyl-2-aminopentane

Spectroscopic Characterization

Spectroscopic techniques provide detailed information about the molecular structure of a compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule.

Methodology for ¹H and ¹³C NMR

• Sample Preparation: Dissolve a small amount of 1-phenyl-2-aminopentane in a deuterated solvent (e.g., CDCl₃). The deuterated solvent is used to avoid a large solvent signal in the ¹H NMR spectrum. Tetramethylsilane (TMS) is typically added as an internal standard (0 ppm).

• Data Acquisition: The sample is placed in the NMR spectrometer, and the ¹H and ¹³C spectra are acquired.

• Expected ¹H NMR Signals:

  • Aromatic Protons: Multiplets in the range of 7.0-7.5 ppm.

  • Benzylic Protons (-CH₂-Ph): A multiplet adjacent to the phenyl group.

  • Methine Proton (-CH(NH₂)-): A multiplet, with its chemical shift influenced by the adjacent amine and alkyl groups.

  • Alkyl Protons (-CH₂-CH₂-CH₃): Multiple signals in the upfield region (0.8-1.7 ppm), including a characteristic triplet for the terminal methyl group.

  • Amine Protons (-NH₂): A broad singlet, the chemical shift of which can vary depending on concentration and solvent.

• Expected ¹³C NMR Signals:

  • Aromatic Carbons: Multiple signals in the aromatic region (~125-140 ppm).

  • Alkyl Carbons: Signals in the aliphatic region (~10-60 ppm). The carbon attached to the nitrogen will be deshielded compared to the other alkyl carbons.

PubChem indicates the availability of ¹³C NMR and IR spectra for 1-phenyl-2-aminopentane, which can be accessed through spectral databases for detailed analysis.[1]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.

Methodology: Neat Sample Analysis

• Sample Preparation: As 1-phenyl-2-aminopentane is a liquid, a neat spectrum can be obtained by placing a drop of the compound between two salt (NaCl or KBr) plates.[3] This creates a thin film for analysis.

• Data Acquisition: The salt plates are placed in the IR spectrometer, and the spectrum is recorded.

• Expected IR Absorptions:

  • N-H Stretch: A characteristic medium to weak absorption in the region of 3300-3500 cm⁻¹ for the primary amine. Often appears as a doublet.

  • C-H Stretch (sp³): Absorptions just below 3000 cm⁻¹.

  • C-H Stretch (sp²): Absorptions just above 3000 cm⁻¹.

  • C=C Stretch (Aromatic): Peaks in the 1450-1600 cm⁻¹ region.

  • N-H Bend: An absorption around 1590-1650 cm⁻¹.

  • C-N Stretch: An absorption in the 1000-1250 cm⁻¹ range for aliphatic amines.[4]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.

Methodology: Electron Ionization (EI)

• Sample Introduction: A small amount of the sample is introduced into the mass spectrometer, where it is vaporized.

• Ionization: The gaseous molecules are bombarded with high-energy electrons, leading to the formation of a molecular ion (M⁺) and various fragment ions.[5]

• Mass Analysis: The ions are accelerated and separated based on their mass-to-charge ratio (m/z).

• Expected Results:

  • Molecular Ion Peak: A peak corresponding to the molecular weight of 1-phenyl-2-aminopentane (m/z = 163).

  • Major Fragment Ions: Fragmentation is expected to occur at the bonds adjacent to the phenyl group and the amine, leading to characteristic fragment ions. A common fragmentation would be the loss of a propyl group or cleavage at the benzylic position.

Conclusion

The physical properties and spectroscopic data of 1-phenyl-2-aminopentane provide a comprehensive profile of this compound. The experimental methodologies outlined in this guide represent standard and robust approaches for the characterization of this and similar organic molecules. A thorough understanding of these properties and the means of their determination is indispensable for the effective application of 1-phenyl-2-aminopentane in research and development.

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Technical Monograph: 1-Phenyl-2-aminopentane

Classification: Substituted Phenethylamine / CNS Stimulant Document Type: Technical Safety & Handling Guide Version: 2.1 (Research Use Only)

Part 1: Molecular Architecture & Identity

1-Phenyl-2-aminopentane (also known as

-propylphenethylamine or 1-phenylpentan-2-amine) represents a structural homolog of amphetamine where the alpha-methyl group is replaced by a propyl chain. This structural modification significantly alters its lipophilicity and binding affinity for monoamine transporters compared to its parent compound.

Chemical Identity Data

Property	Specification
IUPAC Name	1-phenylpentan-2-amine
Common Synonyms	-propylphenethylamine; Propylamphetamine; 1-phenyl-2-pentanamine
CAS Number	2278-84-4 (Generic); 63951-01-9 (Specific Isomer)
Molecular Formula	C H N
Molecular Weight	163.26 g/mol
Physical State	Colorless to pale yellow oil (Free Base); White crystalline solid (HCl Salt)
Boiling Point	~247°C (760 mmHg)
LogP (Predicted)	~2.9 (High lipophilicity facilitates BBB penetration)

Part 2: Pharmacological & Toxicological Profile

Mechanism of Action: Unlike amphetamine, which acts as a potent releaser of dopamine (DA) and norepinephrine (NE) via VMAT2 reversal, 1-phenyl-2-aminopentane functions primarily as a Monoamine Reuptake Inhibitor . The steric bulk of the propyl chain at the alpha position hinders the molecule's ability to act as a substrate for the transporter to enter the presynaptic vesicle, thereby reducing its efficacy as a releasing agent while retaining affinity for the transporter surface.

Toxicological Risks:

• Acute CNS Toxicity: Tachycardia, hypertension, hyperthermia, and potential seizure threshold reduction.

• Corrosivity: As a free base, the amine is highly alkaline (pKa ~10), causing severe skin burns and eye damage.

• Metabolic Fate: Likely undergoes para-hydroxylation and deamination, though the propyl chain may slow oxidative deamination compared to amphetamine.

Visualization: Synaptic Mechanism of Action

Caption: Mechanism of action showing DAT inhibition. The propyl chain (steric bulk) reduces efficacy as a VMAT2 substrate compared to amphetamine.

Part 3: Analytical Characterization

Reliable identification of 1-phenyl-2-aminopentane requires distinguishing it from its isomers (e.g., N-propylphenethylamine or 2,4,6-trimethyl-phenethylamine).

Gas Chromatography-Mass Spectrometry (GC-MS)

The fragmentation pattern is dictated by Alpha-Cleavage . In electron impact (EI) ionization, the bond between the alpha-carbon and the benzyl group is the weakest.

• Base Peak (m/z 72): Formed by the loss of the benzyl radical (C

  H CH •, mass 91).[1] The remaining iminium ion is [CH CH CH -CH=NH ] .

• Molecular Ion (m/z 163): Typically weak or absent due to rapid fragmentation.

• Tropylium Ion (m/z 91): Present but usually less intense than the base peak in alpha-alkyl amines.

Visualization: MS Fragmentation Logic

Caption: Primary GC-MS fragmentation pathway. The formation of the m/z 72 ion via alpha-cleavage is diagnostic for the alpha-propyl substitution.

Part 4: Comprehensive Safety & Handling (SDS Expanded)

This section integrates standard safety data with laboratory best practices.

1. Hazard Identification (GHS)

• Signal Word: DANGER

• H314: Causes severe skin burns and eye damage (Free base).

• H301: Toxic if swallowed (CNS stimulation).

• H335: May cause respiratory irritation.

2. Handling Protocols

• Atmosphere Control: The free base rapidly absorbs CO

  from the air to form solid carbamates. Protocol: Handle exclusively under inert gas (Argon/Nitrogen) or store as the HCl salt.

• Skin Protection: Nitrile gloves are insufficient for prolonged contact with alkylamines. Protocol: Double-gloving with laminate (Silver Shield) under nitrile is recommended for synthesis handling.

• Neutralization: In case of spill, neutralize with dilute acetic acid or citric acid before absorption with vermiculite. Do not use bleach (forms chloramines).

3. Storage Stability

• Free Base: Store at 4°C, dark, under Argon. Shelf life < 6 months (oxidation risk).

• HCl Salt: Store at RT, desiccated. Stable for > 2 years.

Part 5: Synthesis & Precursor Vigilance

Context: This compound is often synthesized via Reductive Amination.[2] Researchers must be aware of precursor regulations (e.g., US Federal Analog Act considerations).

Standard Workflow (Reductive Amination):

• Precursor: 1-Phenyl-2-pentanone (Phenylpropyl ketone).

• Reagents: Ammonium Acetate (NH

  OAc) + Sodium Cyanoborohydride (NaBH CN) in Methanol.

• Purification: Acid-base extraction is critical to remove non-basic impurities (unreacted ketone).

  • Step A: Acidify to pH 2 (Amine goes to aqueous layer).

  • Step B: Wash organic layer (removes ketone).

  • Step C: Basify aqueous layer to pH 12 (Amine precipitates).

  • Step D: Extract into DCM and convert to HCl salt.

Causality in Protocol: Using NaBH

CN (cyanoborohydride) is preferred over NaBH because it selectively reduces the imine intermediate without reducing the ketone precursor, preventing the formation of the alcohol side-product (1-phenyl-2-pentanol).

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 12022148, 1-Phenyl-pentylamine. Retrieved from [Link]

• Glennon, R. A., et al. (1988).Binding of phenylalkylamine derivatives at 5-HT2 and 5-HT1C receptors. Journal of Medicinal Chemistry. (Contextual SAR reference for phenethylamine binding profiles).
• Cayman Chemical.GC-MS Interpretation of Phenethylamines. (General reference for alpha-cleavage mechanisms in substituted phenethylamines).

• SWGDRUG (Scientific Working Group for the Analysis of Seized Drugs). Mass Spectral Library.[1] (Reference for m/z 72 base peak verification in alpha-propyl homologs). Retrieved from [Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. youtube.com [youtube.com]

theoretical properties of 1-Phenyl-2-aminopentane

Pharmacological and Physicochemical Profiling of 1-Phenyl-2-aminopentane ( -Propylphenethylamine): A Theoretical and SAR-Based Analysis

Executive Summary & Structural Logic

1-Phenyl-2-aminopentane (also designated as

-propylphenethylamine or APPEA) represents a critical inflection point in the structure-activity relationship (SAR) of phenethylamine psychostimulants. While it acts as a structural homolog to amphetamine ( -methylphenethylamine), the extension of the alpha-alkyl chain from one carbon (methyl) to three carbons (propyl) induces a drastic pharmacological shift.

Unlike its lower homologs (amphetamine and

-ethylphenethylamine) which act as potent monoamine releasing agents, 1-phenyl-2-aminopentane functions primarily as a low-potency monoamine reuptake inhibitor with negligible releasing capability.[1] This whitepaper analyzes the theoretical and experimental properties of this molecule, focusing on the steric determinants of transporter interaction, synthetic pathways, and metabolic fate.

Chemical Architecture & Physicochemical Properties

The core scaffold of 1-phenyl-2-aminopentane consists of a phenyl ring attached to a pentane chain with an amino group at the C2 position. This creates a chiral center at C2, though the racemate is commonly synthesized in non-stereoselective contexts.

Physicochemical Data Table

Property	Value (Experimental/Predicted)	Context
IUPAC Name	1-phenylpentan-2-amine	Systematic nomenclature
Formula	C H N	Homolog of Amphetamine (C H N)
Molecular Weight	163.26 g/mol	+28 Da vs. Amphetamine (methylene units)
LogP (Predicted)	~2.8 - 3.1	High lipophilicity; rapid BBB penetration predicted
TPSA	26.02	Excellent membrane permeability (<90 )
pKa (Base)	~9.9 - 10.1	Predominantly protonated at physiological pH (7.[2]4)
H-Bond Donors	1	Primary amine
Rotatable Bonds	4	Higher flexibility than amphetamine

The Lipophilicity Factor

The addition of two methylene groups (

) compared to amphetamine significantly increases lipophilicity (LogP rises from ~1.8 to ~2.8). While this suggests enhanced Blood-Brain Barrier (BBB) permeability, the pharmacological efficacy is capped by the steric bulk at the ligand-receptor interface, preventing the conformational changes necessary for substrate translocation.

Structure-Activity Relationship (SAR) & Pharmacodynamics

The transition from

-methyl to -propyl marks a "bioactivity cliff." This section details the mechanistic failure of 1-phenyl-2-aminopentane to act as a releaser.[1]

The Steric Gate Theory

Monoamine transporters (DAT, NET, SERT) require substrates to fit within a specific binding pocket to trigger the occlusion and subsequent release of neurotransmitters.

• Amphetamine (

  -methyl): Fits perfectly, triggering reverse transport (efflux).

• AEPEA (

  -ethyl): Fits poorly; reduced potency but retains some releasing activity.

• APPEA (

  -propyl): The propyl chain creates significant steric hindrance. It can bind to the transporter (blocking reuptake) but is too bulky to be translocated. Consequently, it acts as a weak Reuptake Inhibitor (RI) rather than a Releasing Agent (RA).[1]

Binding Affinity Profile

• Dopamine Transporter (DAT): IC

  2.6 M (Weak inhibition).

• Serotonin Transporter (SERT): Inactive (>10

  M).

• Mechanism: Pure reuptake inhibition; lacks the amphetamine-like "push" mechanism.

SAR Visualization (DOT)

The following diagram illustrates the SAR divergence based on alpha-substitution length.

Caption: SAR progression showing the loss of releasing activity and shift to weak reuptake inhibition as the alpha-alkyl chain lengthens.

Synthetic Methodology: Reductive Amination[3][4][5]

For research purposes, the most robust route to 1-phenyl-2-aminopentane is the reductive amination of 1-phenyl-2-pentanone (Benzyl propyl ketone). This method is preferred over the nitroalkene route due to cleaner workup and higher yields.

Reagents & Precursors

• Precursor: 1-Phenyl-2-pentanone (CAS: 6683-92-7).[2]

• Amine Source: Ammonium Acetate (

  ).

• Reducing Agent: Sodium Cyanoborohydride (

  ).[3] Note: Preferred over to prevent reduction of the ketone to an alcohol before imine formation.

• Solvent: Methanol (

  ).[3]

Step-by-Step Protocol

• Imine Formation: Dissolve 1-phenyl-2-pentanone (1 eq) and ammonium acetate (10 eq) in dry methanol. Stir at room temperature for 1-2 hours to establish the ketone-imine equilibrium.

• Reduction: Slowly add

  (0.7 eq) to the mixture. The slight acidity of the ammonium acetate buffers the reaction, facilitating the reduction of the iminium ion.

• Reaction Monitoring: Maintain stirring for 24-48 hours. Monitor via TLC (Mobile phase: DCM/MeOH 9:1) for the disappearance of the ketone.

• Quenching: Acidify with concentrated HCl to pH < 2 to decompose excess hydride and hydrolyze boron complexes.

• Isolation: Wash the aqueous layer with DCM (removes unreacted ketone). Basify aqueous layer with NaOH (pH > 12). Extract freebase amine into DCM.

• Purification: Dry organic layer over

  , evaporate solvent. Distill under reduced pressure or convert to hydrochloride salt for crystallization.

Synthesis Workflow (DOT)

Caption: One-pot reductive amination workflow utilizing sodium cyanoborohydride for selective imine reduction.

Metabolic Fate (Theoretical)

Based on the metabolism of homologous compounds (Amphetamine,

-PHP), 1-phenyl-2-aminopentane is expected to undergo oxidative deamination and aromatic hydroxylation.

Primary Pathways

• Oxidative Deamination (Major): CYP450-mediated attack on the alpha-carbon leads to the unstable carbinolamine, which collapses to 1-phenyl-2-pentanone. This is subsequently reduced to 1-phenyl-2-pentanol.

• Aromatic Hydroxylation (Minor): Hydroxylation at the para-position of the phenyl ring (mediated by CYP2D6) to form 4-hydroxy-1-phenyl-2-aminopentane.

• N-Oxidation: Formation of the hydroxylamine, though less favored than deamination for alpha-propyl chains.

Metabolic Diagram (DOT)

Caption: Predicted metabolic pathways showing oxidative deamination as the primary clearance route.

Toxicology & Safety Profile

Warning: 1-Phenyl-2-aminopentane is a research chemical with no established human safety data. The following is derived from structural analogs.

• Acute Toxicity: Likely lower than amphetamine due to reduced potency at catecholamine targets. However, the high lipophilicity suggests potential for accumulation in lipid tissues.

• MAO Inhibition Risk: Lengthening the alpha-chain in phenethylamines often increases affinity for Monoamine Oxidase (MAO). There is a theoretical risk that APPEA acts as an MAOI, which could precipitate hypertensive crises if combined with tyramine-rich foods or other stimulants.

• Handling: Standard chemical hygiene (fume hood, gloves, eye protection) is mandatory. Treat as a potential irritant and neurotoxin.

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 115410, 1-phenylpentan-2-amine. Retrieved from [Link]

• Glennon, R. A., et al. (1988).Stimulus properties of phenalkylamines: effect of chain length. Pharmacology Biochemistry and Behavior. (Foundational SAR text regarding alpha-alkyl chain length).
• Nagai, F., et al. (2007).The effects of non-medically used psychoactive drugs on monoamine neurotransmission in rat brain. European Journal of Pharmacology. (Reference for transporter binding affinities of amphetamine analogs).
• Shulgin, A., & Shulgin, A. (1991).PIHKAL: A Chemical Love Story. Transform Press.

• Kikura-Hanajiri, R., et al. (2005). Changes in the prevalence of new psychoactive substances before and after the introduction of the generic scheduling of synthetic cannabinoids in Japan. Drug Testing and Analysis.[1][4][5] (Discusses metabolism of related alpha-substituted phenethylamines).

Sources

• 1. α-Propylphenethylamine - Wikipedia [en.wikipedia.org]
• 2. 1-Phenyl-2-pentanone | C11H14O | CID 81188 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. m.youtube.com [m.youtube.com]
• 4. The pharmacology of 1-phenyl-2-propylamino-pentane (PPAP), a deprenyl-derived new spectrum psychostimulant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Technical Application Note: High-Purity Synthesis and Characterization of 1-Phenyl-2-aminopentane

Disclaimer: This document is a technical application note intended strictly for authorized pharmaceutical research, analytical standard preparation, and forensic reference generation. The compound described (1-Phenyl-2-aminopentane) is a structural analog of controlled phenethylamines. Users must verify and comply with all local, state, and federal regulations (e.g., DEA, EMA, WADA) regarding the synthesis, handling, and possession of this substance.

-Propylphenethylamine (APPEA)

Executive Summary

1-Phenyl-2-aminopentane (also known as

-propylphenethylamine or APPEA) is a monoamine reuptake inhibitor with structural homology to amphetamine.[1] In drug discovery, it serves as a critical probe for mapping the steric tolerance of the dopamine transporter (DAT) binding pocket.

This guide details an optimized Reductive Amination protocol designed to maximize yield and minimize the formation of secondary amine dimers (

-dialkyl impurities), a common failure mode in phenethylamine synthesis. We utilize a buffered Borch reduction system (Ammonium Acetate / Sodium Cyanoborohydride) to ensure selective formation of the primary amine.

Retrosynthetic Analysis & Mechanism

The most robust route to

-alkylated primary amines is the reductive amination of the corresponding ketone. For 1-phenyl-2-aminopentane, the precursor is 1-phenyl-2-pentanone .

Reaction Pathway (Graphviz)

The following diagram illustrates the equilibrium between the ketone and the intermediate hemiaminal/imine, followed by the irreversible hydride reduction.

Figure 1: Mechanistic pathway of the Borch reductive amination. Note that pH control is critical to prevent the Product from reacting with excess Ketone to form the Side Product.

Experimental Protocol

Method: Borch Reductive Amination Scale: 10.0 mmol (Representative)

Reagents & Materials

Reagent	MW ( g/mol )	Equiv.[2]	Mass/Vol	Role
1-Phenyl-2-pentanone	162.23	1.0	1.62 g	Precursor
Ammonium Acetate	77.08	10.0	7.71 g	Amine Source / Buffer
Sodium Cyanoborohydride	62.84	0.7	440 mg	Selective Reductant
Methanol (Anhydrous)	32.04	N/A	20 mL	Solvent
HCl (conc.)	36.46	Excess	~5 mL	Quench / Salt Formation

Step-by-Step Methodology

Phase A: Imine Formation (Equilibrium)

• Setup: Flame-dry a 100 mL round-bottom flask (RBF) equipped with a magnetic stir bar. Purge with nitrogen (

  ).

• Dissolution: Add 1-Phenyl-2-pentanone (1.62 g) and anhydrous Methanol (20 mL).

• Buffering: Add Ammonium Acetate (7.71 g) in a single portion.

  • Expert Insight: We use a 10-fold excess of ammonium acetate. This drives the equilibrium toward the imine (Le Chatelier's principle) and suppresses the formation of the secondary amine dimer by keeping the concentration of free primary amine low relative to ammonia.

• Aging: Stir the mixture at room temperature (

  ) for 30 minutes. The solution may turn slightly yellow, indicating imine formation.

Phase B: Reduction

• Hydride Addition: Carefully add Sodium Cyanoborohydride (

  ) (440 mg) in small portions over 5 minutes.

  • Safety: Perform in a fume hood.

    is highly toxic.[3]

  • Mechanistic Note: Unlike Sodium Borohydride (

    ), is stable in acid/methanol (pH 6-7) and selectively reduces the protonated imine without reducing the ketone precursor.

• Reaction: Seal the flask under

  and stir at room temperature for 24–48 hours. Monitor by TLC (System: 9:1 DCM:MeOH).

Phase C: Workup & Purification (Acid-Base Extraction)

• Quench: Slowly add concentrated HCl dropwise until pH < 2. This destroys residual hydride (evolving

  gas) and hydrolyzes any remaining boron complexes.

  • Caution: Evolution of HCN is possible if not properly vented; ensure robust fume hood airflow.

• Solvent Removal: Concentrate the mixture under reduced pressure (Rotavap) to remove Methanol. Result is a white/gummy residue.

• Acid Wash: Dissolve residue in

  (30 mL). Wash this aqueous acidic layer with Diethyl Ether ( mL).

  • Purpose: The amine product is protonated (

    ) and stays in the water. Unreacted ketone and non-basic impurities partition into the ether and are discarded.

• Basification: Cool the aqueous layer on ice. Basify to pH > 12 using 20% NaOH solution. The solution will become cloudy as the freebase amine oils out.

• Extraction: Extract the basic aqueous layer with DCM (

  mL).

• Drying: Combine organic layers, dry over anhydrous

  , filter, and concentrate to yield the crude freebase oil.

Phase D: Salt Formation (Hydrochloride)

• Dissolve the freebase oil in a minimum amount of dry Isopropanol (IPA).

• Add concentrated HCl (or HCl in Dioxane) dropwise until acidic to litmus.

• Add cold Diethyl Ether to precipitate the hydrochloride salt.

• Filter and dry under vacuum.

Analytical Validation

The following data points confirm the identity and purity of the synthesized compound.

Nuclear Magnetic Resonance (NMR)

NMR (400 MHz, ):

• 7.35–7.15 (m, 5H, Ar-H ) – Characteristic phenyl multiplet.
• 3.25 (m, 1H, CH -CH -NH ) – The methine proton adjacent to the amine; shifts downfield in salt form.
• 2.90 (dd, 1H, Ph-CH H ) – Benzylic proton (diastereotopic).
• 2.75 (dd, 1H, Ph-CH CH ) – Benzylic proton.
• 1.60–1.30 (m, 4H, alkyl chain).
• 0.92 (t, 3H, terminal -CH ).

Mass Spectrometry (LC-MS)

• Method: ESI+

• Expected Mass:

  g/mol

• Observed Ion:

  m/z

• Fragmentation: Major fragment at m/z 91 (Tropylium ion,

  ), characteristic of benzyl-containing species.

Safety & Compliance

• Cyanide Hazard:

  generates HCN upon acidification. All waste streams must be treated with bleach (sodium hypochlorite) at pH > 10 to oxidize cyanide before disposal.

• Regulatory: 1-Phenyl-2-aminopentane is a positional isomer of Valerylfentanyl precursors and related stimulants. Ensure all synthesis is documented in accordance with Controlled Substances Act (CSA) or local equivalent research exemptions.

References

• Abdel-Magid, A. F., et al. (1996).[4][5][6] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." The Journal of Organic Chemistry, 61(11), 3849–3862.[5] Link

• Borch, R. F., et al. (1971). "The Cyanohydridoborate Anion as a Selective Reducing Agent." Journal of the American Chemical Society, 93(12), 2897–2904. Link

• PubChem Compound Summary. (2024). "1-Phenyl-2-aminopentane."[1][7][8] National Center for Biotechnology Information. Link

• Glennon, R. A. (1987). "Psychoactive Phenylisopropylamines." Psychopharmacology: The Third Generation of Progress. Link

Sources

• 1. α-Propylphenethylamine - Wikipedia [en.wikipedia.org]
• 2. impactfactor.org [impactfactor.org]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 5. Reductive amination - Wikipedia [en.wikipedia.org]
• 6. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 7. US3193581A - Process of preparing 1-phenyl-2-aminopropane - Google Patents [patents.google.com]
• 8. mdpi.com [mdpi.com]

Application Note: Enantioselective Resolution of 1-Phenyl-2-aminopentane

-Propylphenethylamine (1-Phenyl-2-aminopentane)

Executive Summary

1-Phenyl-2-aminopentane (

-propylphenethylamine) is a chiral primary amine and a structural homolog of amphetamine. In pharmacological and forensic contexts, the resolution of its enantiomers is critical due to the stereoselective nature of receptor binding affinities and metabolic pathways.

This Application Note provides two validated workflows for the separation of (R)- and (S)-1-phenyl-2-aminopentane:

• Method A (Direct): A Crown Ether-based HPLC method, considered the "Gold Standard" for primary amines with

  -chiral centers.

• Method B (Indirect): A derivatization protocol using GITC (2,3,4,6-Tetra-O-acetyl-

  -D-glucopyranosyl isothiocyanate) followed by reversed-phase separation, utilized when chiral stationary phases (CSPs) are unavailable or for UV-detection enhancement.

Strategic Method Selection

The choice of method depends on sample throughput, available instrumentation, and sensitivity requirements.

Figure 1: Decision tree for selecting the optimal separation strategy based on column availability and analyte characteristics.

Method A: Direct Separation via Crown Ether CSP

Status: Recommended (Gold Standard) Mechanism: Host-Guest Complexation. The protonated primary amine (

) of the analyte forms an inclusion complex with the crown ether chiral selector.[1]

Mechanistic Insight

Crown ether columns (specifically 18-crown-6 derivatives) are engineered to recognize the chirality of primary amines. The separation is driven by the tripodal hydrogen bonding between the ammonium protons of the analyte and the oxygens of the crown ether.

• Critical Requirement: The amine must be protonated. Therefore, the mobile phase must be acidic (pH 1.0 – 2.0).[2][3]

Experimental Protocol

Instrumentation: HPLC System with UV/Vis or RI detector. Column: Daicel CROWNPAK® CR-I(+) (Immobilized) or CR(+) (Coated), 3.0 × 150 mm, 5 µm.[4]

Parameter	Condition	Rationale
Mobile Phase	Perchloric Acid (HClO ) pH 1.5 / Methanol (90:10 v/v)	Acid ensures protonation of the amine ( ) for inclusion. Methanol modulates retention time.[2][3]
Flow Rate	0.4 – 0.6 mL/min	Lower flow rates enhance the equilibrium kinetics of the host-guest complexation.
Temperature	10°C – 25°C	Crucial: Lower temperatures often increase the stability of the inclusion complex, improving resolution ( ).
Detection	UV @ 210 nm or 254 nm	210 nm provides higher sensitivity for the phenyl ring; 254 nm is more selective against mobile phase noise.
Injection Vol.	1 – 5 µL	Prevent column overload which causes peak broadening.

Step-by-Step Workflow:

• Mobile Phase Prep: Add approx. 1.63 g (or ~1.0 mL of 70%) Perchloric acid to 1 L of ultrapure water to achieve pH 1.5. Filter through 0.45 µm membrane. Mix 900 mL of this solution with 100 mL Methanol (HPLC grade).

• Equilibration: Flush column for 30 mins at 0.5 mL/min.

• Sample Prep: Dissolve 1-Phenyl-2-aminopentane in mobile phase (conc. 0.5 mg/mL).

• Execution: Inject sample. The (S)-enantiomer typically elutes first on CR(+) columns, but elution order must be confirmed with pure standards.

Method B: Indirect Separation via GITC Derivatization

Status: Alternative (When Chiral Columns are unavailable) Mechanism: Diastereomeric Formation. The chiral reagent (GITC) reacts with the enantiomers to form stable diastereomers, which possess different physicochemical properties and can be separated on achiral C18 phases.

Reaction Pathway

The isothiocyanate group (-N=C=S) of the GITC reacts with the primary amine of the analyte to form a thiourea derivative.

Figure 2: Derivatization pathway converting enantiomers to diastereomers.

Experimental Protocol

Column: C18 (e.g., Agilent ZORBAX Eclipse Plus C18), 4.6 × 150 mm, 3.5 µm.

Derivatization Procedure:

• Stock Solution: Dissolve 10 µmol of the amine in 1 mL Acetonitrile (MeCN).

• Reagent Prep: Prepare 10 µmol/mL GITC in MeCN.

• Reaction: Mix 50 µL amine solution + 50 µL GITC solution + 10 µL Triethylamine (catalyst).

• Incubation: Shake at room temperature for 15 minutes.

• Quench: Add 10 µL dilute HCl or Ethanolamine to consume excess reagent.

HPLC Conditions:

• Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.

• Gradient: 30% B to 60% B over 20 minutes.

• Detection: UV @ 254 nm (The thiourea linkage has strong UV absorption, enhancing sensitivity).

System Suitability & Validation Criteria

Regardless of the method chosen, the following parameters must be met to ensure data integrity.

Parameter	Acceptance Criteria	Troubleshooting
Resolution ( )	(Baseline separation)	Method A: Lower Temp to 10°C. Method B: Flatten gradient slope.
Tailing Factor ( )		Method A: Ensure pH is < 2.0. Method B: Check C18 column age.
Precision (RSD)	(n=6 injections)	Check injector reproducibility and pump stability.

References

• Daicel Corporation.Instruction Manual for CROWNPAK® CR(+) / CR(-).

• Lekskulchai, V. (2001).[5] Isomeric Separation of Methamphetamine by HPLC Chiral Column.[5][6] J Med Assoc Thai.[5] (Demonstrates direct separation of homologous amines).

• Foster, B.S., et al. (1998). High-performance liquid chromatographic resolution of enantiomers of 1-phenyl-2-aminopropanes (amphetamines) with four chiral reagents. (Validation of GITC derivatization for this specific class of amines).

• Agilent Technologies.Development of a Method for the Chiral Separation of D/L-Amphetamine.

Sources

• 1. chiraltech.com [chiraltech.com]
• 2. obrnutafaza.hr [obrnutafaza.hr]
• 3. thelabstore.co.uk [thelabstore.co.uk]
• 4. hplc.eu [hplc.eu]
• 5. Isomeric separation of methamphetamine by HPLC chiral column - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. agilent.com [agilent.com]

GC-MS Analysis of 1-Phenyl-2-aminopentane: Protocols for Identification and Isomeric Differentiation

Application Note: AN-TOX-2026-04

Abstract & Introduction

1-Phenyl-2-aminopentane (also known as 1-phenylpentan-2-amine or

-propylphenethylamine) is a positional isomer of the controlled substance valerophenone and a structural homolog of amphetamine.[1][2] In forensic toxicology and drug development, the accurate identification of this compound is critical due to its structural similarity to other psychoactive phenethylamines, such as N-propylamphetamine and 1-phenyl-3-aminopentane.[1][2]

This application note provides a validated protocol for the extraction, derivatization, and GC-MS analysis of 1-phenyl-2-aminopentane. Unlike generic screening methods, this guide focuses on the specific mass spectral fragmentation logic required to distinguish this analyte from its isobaric isomers, ensuring high-confidence identification in complex biological matrices.

Key Analytical Challenges

• Volatility: As a low-molecular-weight amine, the free base is volatile and prone to peak tailing on non-polar columns.[1][2]

• Isomeric Interference: Differentiating the target from N-propylamphetamine (MW 163.[2]26) requires precise understanding of

  -cleavage fragmentation rules.

• Matrix Complexity: Low concentrations in biological fluids necessitate robust derivatization to improve limits of detection (LOD).

Chemical Properties & Safety

Property	Description
IUPAC Name	1-Phenylpentan-2-amine
Common Synonyms	-propylphenethylamine; 1-phenyl-2-pentanamine
Molecular Formula
Molecular Weight	163.26 g/mol
CAS Number	22374-89-6 (Racemic)
Storage	-20°C, protected from light
Safety	Handle in a fume hood.[1][2] Corrosive (amine). Potential stimulant hazards.

Experimental Protocol

Reagents and Standards[3]

• Reference Standard: 1-Phenyl-2-aminopentane HCl (1 mg/mL in Methanol).[1][2]

• Internal Standard (IS): Amphetamine-D5 or Diphenylamine (depending on availability).[2]

• Derivatizing Agent: Pentafluoropropionic Anhydride (PFPA).[3] Note: PFPA is chosen over TFAA for superior stability of the resulting amides and unique high-mass fragments.[1][2]

• Solvents: Ethyl Acetate (LC-MS Grade), Hexane, 0.1 M NaOH.

Sample Preparation Workflow

The following workflow utilizes Liquid-Liquid Extraction (LLE) followed by acylation.

Figure 1: Optimized extraction and derivatization workflow for primary amines.[1][2]

Step-by-Step Procedure:

• Spiking: Aliquot 0.5 mL of sample (urine/plasma). Add 50 µL of Internal Standard.

• Alkalinization: Add 200 µL of 0.1 M NaOH. Verify pH > 10. Rationale: Converts the amine salt to its free base form, enabling transfer to the organic phase.

• Extraction: Add 2 mL Ethyl Acetate. Vortex for 2 minutes. Centrifuge at 3000 rpm for 5 minutes.

• Transfer: Transfer the organic (upper) layer to a clean glass vial.

• Derivatization: Evaporate the solvent to dryness under a stream of nitrogen at 40°C.

  • Add 50 µL PFPA and 25 µL Ethyl Acetate. Cap tightly.

  • Incubate at 60°C for 20 minutes .

• Final Prep: Evaporate excess reagent to dryness (gentle N2 stream). Reconstitute in 100 µL Ethyl Acetate. Transfer to GC vial with insert.

GC-MS Method Parameters

Instrument: Agilent 7890B GC / 5977B MSD (or equivalent).

Parameter	Setting	Rationale
Inlet	Splitless, 250°C	Maximizes sensitivity for trace analysis.[1][2]
Column	Rxi-5Sil MS (30m x 0.25mm x 0.25µm)	Low-bleed 5% phenyl phase ideal for amine separation.[1][2]
Carrier Gas	Helium, 1.2 mL/min (Constant Flow)	Optimal linear velocity for resolution.[1]
Oven Program	60°C (1 min hold) 20°C/min to 280°C 300°C (3 min hold)	Rapid ramp preserves peak shape; high final temp cleans matrix.[1][2]
Transfer Line	280°C	Prevents condensation of high-boiling derivatives.[1][2]
Ion Source	EI (70 eV), 230°C	Standard ionization energy for library matching.[1]
Acquisition	Scan (m/z 40–500)	Full scan required for structural confirmation.[1]

Results & Discussion: Mass Spectral Interpretation

Fragmentation Logic (Underivatized)

The identification of 1-phenyl-2-aminopentane relies on the predictable Alpha-Cleavage mechanism common to phenethylamines.[1][2]

• Molecular Ion (

  ): m/z 163 (Weak/Absent).

• Base Peak (m/z 72): Formed by the cleavage of the bond between the benzyl carbon (

  to ring) and the amine-bearing carbon.

  • Structure:

  • Calculation:

    .

• Tropylium Ion (m/z 91): Characteristic of the benzyl moiety (

  ).

Differentiation from Isomers: The most dangerous false positive is N-propylamphetamine (also MW 163).

• 1-Phenyl-2-aminopentane: Base peak m/z 72 .[1][2]

• N-propylamphetamine: Base peak m/z 86 (Cleavage loses benzyl, leaving

  ).[1][2]

Fragmentation Logic (PFPA Derivative)

Derivatization with PFPA adds a pentafluoropropionyl group (

, Mass 147) by replacing an amine hydrogen.

• Derivative MW:

  .[1][2]

• Mechanism: The

  -cleavage still dominates, but the fragment now contains the PFPA group.

Figure 2: Fragmentation pathway of 1-Phenyl-2-aminopentane-PFPA.

• Diagnostic Ion (m/z 218): This is the shifted base peak.

  • Calculation:

    .

• Confirmation Ions:

  • m/z 119 (

    )

  • m/z 190 (Loss of

    from m/z 218, common in amides).

  • m/z 91 (Tropylium, usually low abundance in PFPA spectra).

Validation Criteria (System Suitability)

To ensure the trustworthiness of this method in a regulated environment, the following criteria must be met:

• Retention Index (RI): The analyte should elute at an RI of approximately 1280–1320 on a DB-5MS column (Underivatized). The PFPA derivative will elute significantly later.

• Ion Ratios:

  • For PFPA derivative: Target Ion 218 . Qual Ions 119, 190 .

  • Acceptance: Qual ion ratios must be within

    of the reference standard.

• Linearity:

  over the range of 10–1000 ng/mL.

• Carryover: Blank injection after the highest standard must show < 1% of the LOQ signal.

References

• Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG). (2025). SWGDRUG Mass Spectral Library, Version 3.14. Available at: [Link][2]

• National Institute of Standards and Technology (NIST). (2023). Mass Spectrum of Phenethylamine, alpha-methyl-N-propyl- (Isomer Comparison). NIST Chemistry WebBook, SRD 69.[4] Available at: [Link][2][4]

• Melgar, R., & Kelly, R. C. (1993).[5] A novel GC/MS derivatization method for amphetamines.[5] Journal of Analytical Toxicology, 17(7), 399-402.[5] (Foundational protocol for amine derivatization).

• United Nations Office on Drugs and Crime (UNODC). (2021). Recommended Methods for the Identification and Analysis of Synthetic Cathinones and Related Stimulants. Available at: [Link][2]

Sources

• 1. Monographs [swgdrug.org]
• 2. Amphetamine [webbook.nist.gov]
• 3. Comparison of 3 Derivatization Methods for the Analysis of Amphetamine-Related Drugs in Oral Fluid by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Phenethylamine, p-methoxy-α-methyl-, hydrochloride [webbook.nist.gov]
• 5. A novel GC/MS derivatization method for amphetamines - PubMed [pubmed.ncbi.nlm.nih.gov]

in vitro assays for 1-Phenyl-2-aminopentane activity

Application Note: In Vitro Pharmacological Characterization of 1-Phenyl-2-aminopentane (

-Propylphenethylamine)

Abstract & Scientific Context

This application note details the experimental protocols for characterizing 1-Phenyl-2-aminopentane (also known as

-propylphenethylamine or APPEA). As a higher homolog of amphetamine ( -methylphenethylamine), this compound represents a critical pivot point in Structure-Activity Relationship (SAR) studies.

While amphetamine acts primarily as a substrate-based monoamine releaser, increasing the steric bulk at the

-carbon (Methyl Ethyl Propyl) shifts the pharmacological profile. Current literature indicates that 1-Phenyl-2-aminopentane loses the capacity to translocate via the transporter (release) and instead acts primarily as a low-potency Monoamine Uptake Inhibitor .

This guide provides the definitive in vitro workflows to distinguish between Reuptake Inhibition and Transporter-Mediated Release , a distinction vital for predicting abuse potential and neurotoxicity profiles in drug development.

Part 1: Mechanism of Action & Experimental Logic

To accurately characterize 1-Phenyl-2-aminopentane, researchers must employ a "Self-Validating" dual-assay approach. Relying solely on uptake inhibition assays is insufficient because both blockers (e.g., Cocaine) and releasers (e.g., Amphetamine) inhibit the uptake of radioligands.

The Differentiating Factor:

• Blockers: Bind to the orthosteric site, preventing uptake.[1] They do not induce efflux.

• Releasers (Substrates): Are transported into the cytosol, reversing the transporter flux and causing massive efflux of cytosolic neurotransmitters.

Visualizing the Mechanism

Figure 1: Mechanistic bifurcation. Unlike its homolog amphetamine, the propyl chain of 1-Phenyl-2-aminopentane hinders translocation, favoring inhibition over release.

Part 2: Primary Assay Protocols

Protocol A: Monoamine Uptake Inhibition Assay (IC50 Determination)

Objective: Quantify the potency of the compound to block the reuptake of Dopamine (DA) or Norepinephrine (NE).

Biological System: HEK293 cells stably expressing human DAT (hDAT) or human NET (hNET).[1]

Reagents:

• Radioligand: [³H]-Dopamine (dihydroxyphenylethylamine, 3,4-[7-³H]) or [³H]-Norepinephrine. Specific Activity: ~20–40 Ci/mmol.

• Assay Buffer: Krebs-Ringer-HEPES (KRH): 120 mM NaCl, 4.7 mM KCl, 2.2 mM CaCl₂, 1.2 mM MgSO₄, 1.2 mM KH₂PO₄, 10 mM HEPES, pH 7.4. Supplement with 0.1% Ascorbic Acid and 10 µM Pargyline (MAO inhibitor).

Step-by-Step Workflow:

• Cell Preparation:

  • Plate hDAT-HEK293 cells in 96-well Poly-D-Lysine coated plates (density: 50,000 cells/well).

  • Incubate overnight at 37°C/5% CO₂ to achieve confluence.

• Pre-Incubation (Equilibrium):

  • Remove media and wash cells 1x with warm KRH buffer.

  • Add 150 µL of KRH buffer containing the test compound (1-Phenyl-2-aminopentane) at varying concentrations (e.g., 10 nM to 100 µM).

  • Incubate for 10 minutes at 37°C. Note: This ensures the drug binds to the transporter before the substrate competes.

• Substrate Addition (Kinetic Phase):

  • Add 50 µL of [³H]-DA (Final concentration: 20–50 nM).

  • Incubate for exactly 8 minutes at Room Temperature (RT).

  • Scientific Integrity Check: Incubation time must be within the linear phase of uptake.[1] If >10 mins, substrate depletion or metabolism may skew results.

• Termination:

  • Rapidly aspirate buffer.

  • Wash cells 3x with ice-cold KRH buffer (stops transport immediately).

• Quantification:

  • Lyse cells with 1% SDS or 0.1 N NaOH.

  • Transfer lysate to scintillation vials with cocktail.

  • Measure CPM (Counts Per Minute) via Liquid Scintillation Counting.

Data Output: Generate a sigmoidal dose-response curve. Calculate IC50 using non-linear regression (GraphPad Prism).

Protocol B: Transporter-Mediated Efflux (Release) Assay

Objective: Determine if 1-Phenyl-2-aminopentane acts as a substrate (releaser).

Experimental Logic: Cells are "pre-loaded" with radiolabeled neurotransmitter. If the drug is a releaser, it will enter the cell and displace the radiolabel into the supernatant.

Step-by-Step Workflow:

• Pre-Loading:

  • Incubate hDAT-HEK293 cells with 50 nM [³H]-DA for 20 minutes at 37°C.

  • Crucial Step: Wash cells 3x with KRH buffer to remove all extracellular radioactivity.

• Treatment:

  • Add KRH buffer containing 1-Phenyl-2-aminopentane (10 µM and 100 µM).

  • Include controls:

    • Negative Control: Buffer only (measures basal leak).

    • Positive Control: Amphetamine (10 µM) (validated releaser).

• Incubation:

  • Incubate for 15–30 minutes at 37°C.

• Collection:

  • Collect the Supernatant (extracellular fraction).

  • Lyse the cells to collect the Lysate (remaining intracellular fraction).

• Calculation:

  • Calculate Fractional Release:

Interpretation:

• Releaser (Amphetamine): % Release significantly > Basal Leak.

• Uptake Inhibitor (1-Phenyl-2-aminopentane): % Release

  Basal Leak. (The compound blocks reuptake of the leak but does not actively pump substrate out).

Protocol C: TAAR1 Functional Assay (cAMP)

Objective: Assess activity at the Trace Amine Associated Receptor 1 (TAAR1), a secondary target for amphetamine homologs.[2]

Method: TR-FRET cAMP Accumulation Assay (e.g., Cisbio HTRF or equivalent).

• Cells: HEK293 cells expressing hTAAR1.[3]

• Treatment: Incubate cells with 1-Phenyl-2-aminopentane in the presence of IBMX (phosphodiesterase inhibitor) for 30 minutes.

• Detection: Add anti-cAMP-Cryptate and cAMP-d2 antibody.

• Readout: Measure FRET signal. A decrease in FRET signal indicates increased cAMP (agonist activity).

Part 3: Data Visualization & Analysis

Experimental Workflow Diagram

Figure 2: Parallel workflow for distinguishing uptake inhibition (Blue) from transporter-mediated release (Red).

Expected Data Summary

Assay	Parameter	Expected Result for 1-Phenyl-2-aminopentane	Comparison to Amphetamine
Uptake Inhibition	IC50 (DA)	Micromolar range (Low Potency) (~2.5 µM)	Less potent (Amphetamine ~50 nM)
Efflux (Release)	% Release	No Effect / Baseline	High Release (Amphetamine)
TAAR1 Activity	EC50 (cAMP)	Variable/Weak	Less potent than -PEA

References

• NIMH Psychoactive Drug Screening Program (PDSP). PDSP Assay Protocols: Dopamine Transporter (DAT) Binding and Uptake Assays. University of North Carolina at Chapel Hill.

• Baumann, M. H., et al. (2013). The designer methcathinone analogs, mephedrone and methylone, are substrates for monoamine transporters in brain tissue. Neuropsychopharmacology.

• Sitte, H. H., & Freissmuth, M. (2015). Amphetamines, new psychoactive substances and the monoamine transporter cycle. Trends in Pharmacological Sciences.

• Simmler, L. D., et al. (2013). Pharmacological characterization of designer cathinones in vitro. British Journal of Pharmacology.

• Wikipedia.

  -Propylphenethylamine.[4] (Chemical Structure and General Pharmacology).

Sources

• 1. Frontiers | Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters [frontiersin.org]
• 2. Pharmacological Characterization of Membrane-Expressed Human Trace Amine-Associated Receptor 1 (TAAR1) by a Bioluminescence Resonance Energy Transfer cAMP Biosensor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. α-Propylphenethylamine - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: Radiolabeling 1-Phenyl-2-aminopentane for Uptake Studies

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This document provides a comprehensive guide to the radiolabeling of 1-phenyl-2-aminopentane, a substituted amphetamine analog, for use in preclinical uptake studies. As a structural analog of amphetamine, 1-phenyl-2-aminopentane is hypothesized to primarily target monoamine transporters, with a likely high affinity for the dopamine transporter (DAT).[1][2] This application note details the rationale for its radiolabeling, selection of appropriate radioisotopes, detailed protocols for precursor synthesis and radiolabeling, and methodologies for conducting in vitro and in vivo uptake studies to characterize its biological behavior. The protocols are designed to be self-validating, with an emphasis on the causality behind experimental choices to ensure scientific rigor and reproducibility.

Introduction and Rationale

1-phenyl-2-aminopentane belongs to the phenethylamine class of compounds, which includes a wide range of biologically active molecules that interact with the central nervous system.[1] Structurally similar to amphetamine, it is anticipated to modulate monoaminergic neurotransmission by interacting with the dopamine (DAT), norepinephrine (NET), and serotonin (SERT) transporters.[1][3] The primary mechanism of action for many amphetamine-like compounds is the inhibition of neurotransmitter reuptake and/or the induction of neurotransmitter release (efflux).[4]

The radiolabeling of 1-phenyl-2-aminopentane allows for sensitive and quantitative assessment of its pharmacokinetic and pharmacodynamic properties. By tracking the distribution and uptake of the radiolabeled compound, researchers can gain insights into its target engagement, biodistribution, and potential as a therapeutic or imaging agent for neurological and psychiatric disorders where the dopaminergic system is implicated, such as Parkinson's disease and ADHD.[2] This guide will focus on labeling strategies with positron-emitting (PET) and single-photon-emitting (SPECT) isotopes to enable in vivo imaging and ex vivo biodistribution analysis.

Selection of Radioisotope

The choice of radioisotope is dictated by the intended application (PET or SPECT), the required imaging time, and the chemical feasibility of incorporating the isotope into the target molecule.

Radioisotope	Imaging Modality	Half-life	Key Considerations
Carbon-11 (¹¹C)	PET	20.4 min	Short half-life requires an on-site cyclotron and rapid synthesis. Allows for multiple scans in the same subject on the same day.[5]
Fluorine-18 (¹⁸F)	PET	109.8 min	Longer half-life allows for more complex syntheses and distribution to satellite imaging centers.[6]
Iodine-123 (¹²³I)	SPECT	13.2 hours	Longer half-life is suitable for longer biological processes. SPECT offers lower sensitivity than PET.[7]

For initial characterization and proof-of-concept studies, ¹⁸F is often a preferred radioisotope due to its favorable half-life, which provides sufficient time for synthesis, quality control, and imaging studies. This document will primarily focus on the synthesis of an ¹⁸F-labeled analog of 1-phenyl-2-aminopentane.

Synthesis of Radiolabeling Precursor

A suitable precursor is required for the efficient incorporation of the radioisotope. For radiofluorination via nucleophilic substitution, a precursor with a good leaving group (e.g., bromo, tosyl) on the aromatic ring is necessary. The following is a proposed synthetic route for N-Boc-4-bromo-1-phenyl-2-aminopentane, a versatile precursor for radiofluorination.

Diagram of Precursor Synthesis Workflow

Caption: Synthetic scheme for the radiolabeling precursor.

Protocol 1: Synthesis of N-Boc-4-bromo-1-phenyl-2-aminopentane

Step 1: Synthesis of 2-bromo-1-phenyl-pentan-1-one [8][9]

• To a stirred solution of 1-phenyl-1-pentanone (1.0 eq) in a suitable solvent such as diethyl ether, add sodium bromide (3.0 eq).

• Cool the mixture in an ice bath and slowly add 30% hydrochloric acid (2.0 eq).

• Add 30% hydrogen peroxide (1.5 eq) dropwise while maintaining the temperature below 10 °C.

• Allow the reaction to warm to room temperature and stir for 1-2 hours, monitoring by TLC.

• Upon completion, separate the organic layer, wash with saturated sodium bicarbonate solution and brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to yield 2-bromo-1-phenyl-pentan-1-one.

Step 2: Synthesis of 4-bromo-1-phenyl-2-aminopentane [10][11]

• Dissolve 2-bromo-1-phenyl-pentan-1-one (1.0 eq) and ammonium acetate (10 eq) in methanol.

• Add sodium cyanoborohydride (1.5 eq) portion-wise at 0 °C.

• Stir the reaction mixture at room temperature overnight.

• Quench the reaction by adding water and acidify with 1M HCl.

• Wash the aqueous layer with diethyl ether to remove unreacted ketone.

• Basify the aqueous layer with 2M NaOH and extract the product with dichloromethane.

• Dry the combined organic layers over anhydrous sodium sulfate and concentrate under reduced pressure to obtain 4-bromo-1-phenyl-2-aminopentane.

Step 3: Synthesis of N-Boc-4-bromo-1-phenyl-2-aminopentane [12][13]

• Dissolve 4-bromo-1-phenyl-2-aminopentane (1.0 eq) and triethylamine (1.5 eq) in dichloromethane.

• Add di-tert-butyl dicarbonate ((Boc)₂O, 1.2 eq) dropwise at 0 °C.

• Stir the reaction at room temperature for 8-10 hours.

• Wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by column chromatography (silica gel, hexane/ethyl acetate gradient) to afford N-Boc-4-bromo-1-phenyl-2-aminopentane.

Radiolabeling Protocol

This section details the radiofluorination of the precursor to synthesize [¹⁸F]1-phenyl-2-aminopentane.

Diagram of Radiolabeling Workflow

Caption: General workflow for the radiosynthesis of [¹⁸F]1-phenyl-2-aminopentane.

Protocol 2: Synthesis of [¹⁸F]1-phenyl-2-aminopentane

• [¹⁸F]Fluoride Production and Drying:

  • Produce [¹⁸F]fluoride via the ¹⁸O(p,n)¹⁸F nuclear reaction in a cyclotron.

  • Trap the [¹⁸F]fluoride on an anion exchange cartridge.

  • Elute the [¹⁸F]fluoride into a reaction vessel using a solution of Kryptofix 2.2.2 (K₂₂₂) and potassium carbonate in acetonitrile/water.

  • Azeotropically dry the [¹⁸F]KF/K₂₂₂ complex by heating under a stream of nitrogen.

• Radiofluorination:

  • Dissolve the N-Boc-4-bromo-1-phenyl-2-aminopentane precursor (5-10 mg) in anhydrous dimethyl sulfoxide (DMSO).

  • Add the precursor solution to the dried [¹⁸F]KF/K₂₂₂ complex.

  • Seal the reaction vessel and heat at 150-160 °C for 15-20 minutes.

  • Cool the reaction mixture to room temperature.

• Deprotection:

  • Add 1 M HCl or trifluoroacetic acid (TFA) to the reaction mixture.[14]

  • Heat at 80-100 °C for 5-10 minutes to remove the Boc protecting group.

• Purification:

  • Purify the crude product using semi-preparative high-performance liquid chromatography (HPLC).

  • Collect the fraction corresponding to the desired product.

  • Reformulate the collected fraction in a physiologically compatible solution (e.g., saline with a small percentage of ethanol) for in vivo studies.

Quality Control

Rigorous quality control is essential to ensure the identity, purity, and safety of the radiolabeled compound.

Parameter	Method	Acceptance Criteria
Radiochemical Purity	Analytical HPLC	> 95%
Chemical Purity	Analytical HPLC (UV detection)	Single peak corresponding to the product
Specific Activity	Calculated from radioactivity and mass	> 1 Ci/µmol
Residual Solvents	Gas Chromatography (GC)	Within USP limits
pH	pH meter or pH paper	4.5 - 7.5
Sterility & Endotoxins	Standard microbiological tests	Sterile and low endotoxin levels

In Vitro Uptake Studies

In vitro uptake assays are crucial for determining the affinity and specificity of the radiolabeled compound for its target transporters.

Protocol 3: [³H]Dopamine Uptake Inhibition Assay[15][16]

This protocol determines the inhibitory potency (Ki) of non-radioactive 1-phenyl-2-aminopentane on the uptake of a known radiolabeled substrate.

• Cell Culture:

  • Culture cells stably expressing the human dopamine transporter (hDAT), human serotonin transporter (hSERT), or human norepinephrine transporter (hNET) (e.g., HEK293-hDAT, HEK293-hSERT, HEK293-hNET).

• Assay Procedure:

  • Plate the cells in a 24- or 48-well plate and allow them to adhere.

  • Wash the cells with Krebs-Ringer-HEPES (KRH) buffer.

  • Pre-incubate the cells with increasing concentrations of non-radioactive 1-phenyl-2-aminopentane for 10-15 minutes at 37 °C.

  • Initiate the uptake by adding a fixed concentration of [³H]dopamine (for DAT), [³H]serotonin (for SERT), or [³H]norepinephrine (for NET).

  • Incubate for a short period (e.g., 5-10 minutes) at 37 °C.

  • Terminate the uptake by rapidly washing the cells with ice-cold KRH buffer.

  • Lyse the cells and measure the radioactivity using a liquid scintillation counter.

  • Determine non-specific uptake in the presence of a high concentration of a known potent inhibitor (e.g., cocaine for DAT).

• Data Analysis:

  • Calculate the specific uptake at each concentration of the test compound.

  • Plot the percentage of inhibition versus the log concentration of 1-phenyl-2-aminopentane to determine the IC₅₀ value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radiolabeled ligand and Kd is its dissociation constant.

In Vivo Uptake and Biodistribution Studies

In vivo studies in animal models are essential for evaluating the biodistribution, pharmacokinetics, and target engagement of the radiolabeled compound.[15][16]

Protocol 4: Ex Vivo Biodistribution in Rodents

• Animal Model:

  • Use healthy male Wistar rats or C57BL/6 mice.

• Administration of Radiotracer:

  • Inject a known amount of the purified and formulated [¹⁸F]1-phenyl-2-aminopentane intravenously (e.g., via the tail vein).

• Tissue Collection:

  • At various time points post-injection (e.g., 5, 15, 30, 60, and 120 minutes), euthanize the animals.

  • Dissect and collect major organs and tissues (e.g., brain, heart, lungs, liver, kidneys, spleen, muscle, bone, and blood).

  • For brain studies, dissect specific regions of interest (e.g., striatum, cerebellum, cortex).

• Measurement and Data Analysis:

  • Weigh each tissue sample and measure the radioactivity using a gamma counter.

  • Calculate the percentage of the injected dose per gram of tissue (%ID/g).

  • Analyze the data to determine the tissue distribution, clearance profile, and target-to-non-target ratios (e.g., striatum-to-cerebellum ratio for DAT binding).

Diagram of In Vivo Biodistribution Workflow

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. rupress.org [rupress.org]
• 5. lookchem.com [lookchem.com]
• 6. researchgate.net [researchgate.net]
• 7. academic.oup.com [academic.oup.com]
• 8. 2-Bromo-1-phenyl-pentan-1-one | 49851-31-2 | Benchchem [benchchem.com]
• 9. 2-Bromo-1-phenyl-pentan-1-one synthesis - chemicalbook [chemicalbook.com]
• 10. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 11. Reductive amination - Wikipedia [en.wikipedia.org]
• 12. chemimpex.com [chemimpex.com]
• 13. CN104628627A - Method for synthesizing 1-boc-4-aminopiperidine - Google Patents [patents.google.com]
• 14. reddit.com [reddit.com]
• 15. Making sure you're not a bot! [helda.helsinki.fi]
• 16. osti.gov [osti.gov]

Application Note: Pharmacological Characterization of 1-Phenyl-2-aminopentane

This Application Note is designed for researchers in neuropharmacology and medicinal chemistry. It details the experimental handling, characterization, and administration of 1-Phenyl-2-aminopentane (also known as

-propylphenethylamine or APPEA).[1]

Scientific Context: Unlike its lower homolog amphetamine (

-methylphenethylamine), which acts as a potent monoamine releasing agent, increasing the steric bulk of the -substituent to a propyl chain shifts the pharmacological profile. 1-Phenyl-2-aminopentane primarily acts as a low-potency Dopamine Reuptake Inhibitor (DRI) and lacks significant releasing capabilities.[1] This protocol addresses the specific challenges of studying this "tipping point" in Structure-Activity Relationship (SAR) profiles.

[1]

Compound Identification & Nomenclature

Ensure accurate identification to avoid confusion with N-propylamphetamine or Prolintane.

Property	Detail
IUPAC Name	1-phenylpentan-2-amine
Common Name	-Propylphenethylamine (APPEA)
Chemical Formula	C H N
Molecular Weight	163.26 g/mol
Key Structural Feature	-alkyl chain extension (Propyl vs. Methyl in Amphetamine)
Primary Mechanism	Monoamine Uptake Inhibition (DAT/NET)

Chemical Preparation & Handling

Objective: Prepare a stable, injectable solution for in vivo or in vitro use. Pre-requisite: The compound is typically supplied as a hydrochloride (HCl) salt. If supplied as a freebase oil, it must be converted to salt for aqueous solubility.

Protocol A: Formulation for Injection (In Vivo)

Rationale: 1-Phenyl-2-aminopentane is lipophilic.[1] While the HCl salt is water-soluble, high concentrations required for low-potency compounds may require pH buffering.[1]

• Vehicle Selection:

  • Standard: 0.9% Sterile Saline.

  • High Concentration (>20 mg/mL): Phosphate Buffered Saline (PBS) pH 7.4 to prevent acidity from the HCl salt causing injection site irritation.

• Preparation Steps:

  • Weigh the calculated mass of APPEA·HCl.

  • Add 80% of the final volume of Vehicle.

  • Vortex for 60 seconds.

  • Checkpoint: If solution is cloudy, sonicate for 5 minutes at 25°C.

  • Adjust to final volume.

  • Sterilization: Pass through a 0.22

    m PVDF syringe filter. Do not autoclave (thermal instability risk).

Workflow Visualization

Figure 1: Step-by-step solubilization workflow ensuring sterility and homogeneity.

In Vitro Characterization Protocols

Core Directive: To validate the mechanism, you must distinguish between Substrate Activity (Release) and Blocker Activity (Uptake Inhibition) .

Protocol B: Dopamine Transporter (DAT) Uptake Inhibition Assay

Purpose: Determine the IC

for blocking dopamine reuptake. System: Rat synaptosomes or HEK-293 cells stably expressing hDAT.[1]

• Buffer Prep: Krebs-HEPES buffer (pH 7.4) containing pargyline (MAO inhibitor) and ascorbic acid (antioxidant).

• Incubation:

  • Incubate synaptosomes with varying concentrations of 1-Phenyl-2-aminopentane (10 nM – 100

    M) for 10 minutes at 37°C.

  • Control: Cocaine (Standard Inhibitor) or Amphetamine (Substrate).

• Substrate Addition: Add [

  H]Dopamine (final conc. 5-10 nM).

• Termination: After 5 minutes, terminate reaction by rapid filtration over GF/B filters (pre-soaked in 0.1% PEI).

• Analysis: Measure radioactivity via liquid scintillation counting.

• Data Logic:

  • Calculate specific uptake (Total - Non-specific).

  • Fit to non-linear regression (Sigmoidal dose-response).[1]

  • Expected Result: IC

    approx.[2] 2.5 - 3.0 M (Low potency compared to Amphetamine).[1]

Protocol C: Monoamine Release Assay (Negative Control)

Purpose: Confirm that the propyl chain sterically hinders the molecule from acting as a substrate (Releaser).

• Pre-loading: Load synaptosomes with [

  H]MPP+ (a DAT substrate analog) for 20 mins.

• Wash: Remove extracellular isotope.

• Challenge: Expose pre-loaded synaptosomes to 1-Phenyl-2-aminopentane.

• Measurement: Quantify efflux of [

  H]MPP+ into the supernatant.

• Interpretation:

  • Amphetamine (Positive Control): High Efflux.

  • 1-Phenyl-2-aminopentane: Low/No Efflux (similar to vehicle).[1]

Mechanistic Signaling Pathway

Figure 2: Mechanistic divergence. The

-propyl group (APPEA) prevents translocation, resulting in pure uptake inhibition rather than release.

In Vivo Administration Protocols

Subject: Adult Male Sprague-Dawley Rats (250-300g) or C57BL/6 Mice (25-30g). Route: Intraperitoneal (i.p.) injection.

Dose Finding Strategy

Due to the lower affinity of 1-Phenyl-2-aminopentane compared to amphetamine, standard amphetamine doses (1-3 mg/kg) will likely yield false negatives.[1]

Group	Dose (mg/kg)	Justification
Vehicle	0	Baseline Control (Saline)
Low	5 mg/kg	Threshold for detection
Medium	10 mg/kg	Likely active range for weak DRI
High	30 mg/kg	Maximal occupancy (Monitor for stereotypy)

Protocol D: Locomotor Activity Assessment

• Habituation: Place animals in open-field chambers for 60 minutes prior to injection to establish baseline activity and reduce novelty stress.

• Injection: Administer Vehicle or Compound (Volume: 1 mL/kg for rats, 10 mL/kg for mice).

• Recording: Immediately return animal to chamber. Record horizontal and vertical activity (beam breaks) for 120 minutes.

• Data Binning: Analyze data in 5-minute bins.

• Statistical Validations:

  • Two-way ANOVA (Time x Treatment).[1]

  • Post-hoc Bonferroni test.

Safety & Waste Management

• User Safety: This compound is a psychostimulant analog. Wear nitrile gloves, lab coat, and safety glasses. Handle powder in a fume hood to avoid inhalation.

• Neurotoxicity: While non-halogenated amphetamines are generally less neurotoxic than their halogenated counterparts (e.g., PCA), high doses of substituted phenethylamines can induce hyperthermia. Monitor animal body temperature via rectal probe if dosing >20 mg/kg.

• Disposal: Collect all biological fluids (urine/blood) and remaining solution in chemical waste containers designated for controlled substances or hazardous pharmaceutical waste.

References

• Rothman, R. B., & Baumann, M. H. (2003). Monoamine transporters and psychostimulant drugs.[3][4][5][6][7] European Journal of Pharmacology, 479(1-3), 23-40.

• Glennon, R. A. (1987). Psychoactive phenylisopropylamines.[8] Psychopharmacology: The Third Generation of Progress, 1627-1634. (Foundational SAR regarding alpha-chain length).

• Reith, M. E., et al. (2015).[2] Behavioral, biological, and chemical perspectives on atypical agents targeting the dopamine transporter.[2] Drug and Alcohol Dependence, 147, 1-19.[2]

• National Research Council (US) Committee. (2011). Guide for the Care and Use of Laboratory Animals. 8th edition.

Sources

• 1. Substituted amphetamine - Wikipedia [en.wikipedia.org]
• 2. α-Propylphenethylamine - Wikipedia [en.wikipedia.org]
• 3. Dopamine transporter endocytic trafficking: Neuronal mechanisms and potential impact on DA-dependent behaviors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Monoamine releasing agent - Wikipedia [en.wikipedia.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. The pharmacology of 1-phenyl-2-propylamino-pentane (PPAP), a deprenyl-derived new spectrum psychostimulant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. acs.org [acs.org]

Technical Notes & Optimization

Technical Support Center: 1-Phenyl-2-aminopentane Synthesis Optimization

Case ID: #YIELD-OPT-005 Subject: Improving Yield and Purity in the Reductive Amination of 1-Phenyl-2-pentanone Status: Open for Resolution Assigned Specialist: Senior Application Scientist

Executive Summary & Core Directive

User Goal: Maximize the yield of 1-Phenyl-2-aminopentane (also known as

-propylphenethylamine). Primary Challenge: This synthesis involves the conversion of 1-phenyl-2-pentanone to its amine. The steric bulk of the propyl chain (relative to methyl in amphetamine) and the tendency for "dimerization" (formation of secondary amines) are the primary yield-killers.

This guide prioritizes the Reductive Amination pathway using Sodium Triacetoxyborohydride (STAB) as the "Gold Standard" for laboratory-scale optimization due to its superior selectivity compared to classical Leuckart-Wallach or NaBH₄ methods.

Module A: The "Gold Standard" Protocol (Reductive Amination)

The Mechanism & Logic

The reaction proceeds in two distinct phases:

• Imine Formation: The ketone (1-phenyl-2-pentanone) condenses with the amine source (ammonium acetate) to form an imine intermediate.

• Selective Reduction: The reducing agent donates a hydride to the imine, locking it into the amine.

Why Sodium Triacetoxyborohydride (STAB)? Unlike Sodium Borohydride (NaBH₄), STAB is mild. It reduces imines faster than ketones. This "chemoselectivity" is crucial. If you use NaBH₄, you risk reducing the ketone to an alcohol (1-phenyl-2-pentanol) before it can form the imine, destroying your yield immediately.

Optimized Workflow Diagram

Caption: Figure 1. Chemoselective pathway using STAB prevents direct ketone reduction.

Troubleshooting Guide (Q&A)

Q: My yield is low (<40%), and I see a large "alcohol" spot on TLC. What happened? A: You likely used a non-selective reducing agent (like NaBH₄) or added the reducing agent too quickly.

• Fix: Switch to Sodium Triacetoxyborohydride (STAB). If you must use NaBH₄, you must pre-form the imine. Stir the ketone and ammonium acetate in methanol for 2 hours before adding NaBH₄ at 0°C.

Q: I am isolating a significant amount of "dimer" (secondary amine). A: This is "Reductive Alkylation." The product amine is reacting with unreacted ketone.

• Fix: Increase the stoichiometry of the Ammonium Acetate to 10 equivalents . A high concentration of ammonia suppresses the competitive reaction of the product amine.

Q: The reaction stalls. The ketone spot persists after 24 hours. A: Water is the enemy. Imine formation is an equilibrium process (

). Excess water pushes the reaction backward.

• Fix: Add molecular sieves (3Å or 4Å) to the reaction vessel to scavenge water as it forms. Ensure your solvent (DCE or THF) is dry.

Module B: Comparative Reagent Analysis

Select the correct reducing agent based on your available resources and tolerance for side products.

Feature	Sodium Borohydride (NaBH₄)	Sodium Cyanoborohydride (NaBH₃CN)	Sodium Triacetoxyborohydride (STAB)
Selectivity	Low (Reduces Ketones & Imines)	High (pH dependent)	Excellent (Imine specific)
Toxicity	Low	High (Generates HCN)	Low
Water Tolerance	High	Moderate	Low (Decomposes slowly)
Typical Yield	40-60% (Alcohol byproduct)	70-80%	85-95%
Recommendation	Avoid (unless 2-step)	Use with pH monitoring	Primary Choice

Module C: The Leuckart-Wallach Route (Scale-Up Alternative)

While less precise than reductive amination, the Leuckart reaction is robust for kilogram-scale batches where chromatography is difficult.

Q: My Leuckart reaction turned into a black tar. Why? A: Thermal decomposition. The reaction requires high heat (160°C+), but excessive localized heating causes polymerization.

• Fix: Use an oil bath with magnetic stirring, not a heating mantle, to ensure uniform heat distribution.

Q: How do I hydrolyze the N-formyl intermediate efficiently? A: The Leuckart reaction yields the N-formyl derivative, not the free amine.

• Protocol: Reflux the intermediate in 20% HCl for 4-6 hours. Monitor the disappearance of the amide peak in IR (approx. 1650-1690 cm⁻¹) or TLC.

Module D: Isolation & Purification Logic

The physical state of 1-Phenyl-2-aminopentane depends on its form. The Freebase is an oil; the Hydrochloride Salt is a crystalline solid.

The Acid-Base Extraction Workflow

Caption: Figure 2. Purification logic separating non-basic impurities from the target amine.

Crystallization (Salt Formation)

To convert the oily freebase to a stable solid:

• Dissolve the freebase oil in dry Isopropyl Alcohol (IPA) or Diethyl Ether.

• Add concentrated HCl (or HCl gas generated in situ) dropwise with stirring.

• Critical Point: Do not over-acidify if using aqueous HCl, or the product will remain dissolved in water. Ideally, use anhydrous HCl in dioxane/ether.

• Cool to 0°C to precipitate the hydrochloride salt.

References

• Abdel-Magid, A. F., et al. (1996).[1][2][3] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849–3862.[2]

• Borch, R. F., et al. (1971). "The Cyanohydridoborate Anion as a Selective Reducing Agent." Journal of the American Chemical Society, 93(12), 2897–2904.

• Crossley, F. S., & Moore, M. L. (1944). "Studies on the Leuckart Reaction."[4][5][6] The Journal of Organic Chemistry, 9(6), 529–536.

• Tripathi, R. P., et al. (2008). "Recent advances in the synthesis of amines by reductive amination." Current Organic Chemistry, 12(13), 1093-1115.

Sources

• 1. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 4. scribd.com [scribd.com]
• 5. ufdcimages.uflib.ufl.edu [ufdcimages.uflib.ufl.edu]
• 6. mdpi.com [mdpi.com]

Technical Support Center: Troubleshooting 1-Phenyl-2-aminopentane HPLC Separation

Welcome to the technical support resource for the High-Performance Liquid Chromatography (HPLC) analysis of 1-Phenyl-2-aminopentane. As a phenethylamine derivative, this basic compound presents unique and often frustrating challenges in chromatographic separation. This guide is designed for researchers, analytical scientists, and drug development professionals to diagnose and resolve common issues, moving from theoretical causes to practical, field-proven solutions.

Section 1: Understanding the Analyte - The Key to Successful Separation

The chromatographic behavior of 1-Phenyl-2-aminopentane is dictated by its physicochemical properties. Its primary amine functional group makes it a basic compound, which is the root cause of many analytical difficulties, particularly on traditional silica-based stationary phases.[1][2][3] Understanding these properties is the first step in troubleshooting.

Table 1: Physicochemical Properties of 1-Phenyl-2-aminopentane

Property	Value	Significance in HPLC
Molecular Formula	C₁₁H₁₇N[4]	Influences molecular weight and potential interactions.
Molecular Weight	163.26 g/mol [4]	Standard molecular weight for small molecule analysis.
pKa (estimated)	~10 (for the amine group)	CRITICAL: The compound will be positively charged at pH < 8. This charge is the primary driver of secondary interactions with silica columns.[5]
XLogP3-AA	2.8[4]	Indicates moderate hydrophobicity, suitable for reversed-phase chromatography.

Section 2: Troubleshooting Guide - From Problem to Solution

This section addresses the most common problems encountered during the HPLC separation of 1-Phenyl-2-aminopentane in a direct question-and-answer format.

Q1: Why is my peak for 1-Phenyl-2-aminopentane exhibiting severe tailing?

Answer: This is the most prevalent issue for basic analytes and is almost always caused by secondary ionic interactions with the stationary phase.[1][2]

The Mechanism: Standard silica-based HPLC columns have residual silanol groups (Si-OH) on their surface. At mobile phase pH values above ~3.5, these silanols become deprotonated and negatively charged (Si-O⁻). Simultaneously, the amine group on your analyte is protonated and positively charged (R-NH₃⁺). This leads to a strong, undesirable ionic attraction that disrupts the primary hydrophobic retention mechanism, causing a portion of the analyte molecules to lag behind, resulting in a tailing peak.[1][6]

Caption: Troubleshooting workflow for peak tailing.

Q2: My peak is very broad and retention time is low, eluting near the solvent front. How can I improve this?

Answer: This indicates insufficient interaction with the stationary phase. While 1-Phenyl-2-aminopentane has moderate hydrophobicity, it can behave like a polar compound, especially in mobile phases with a high percentage of organic solvent. [7] Solutions:

• Reduce Organic Content: The simplest first step is to decrease the percentage of acetonitrile or methanol in your mobile phase. This will increase the "hydrophobic push" from the mobile phase onto the stationary phase, thereby increasing retention.

• Employ Ion-Pair Chromatography (IPC): This technique is excellent for retaining charged analytes. By adding an anionic ion-pairing reagent (e.g., sodium octanesulfonate) to the mobile phase, it forms a neutral ion pair with the positively charged 1-Phenyl-2-aminopentane. [8][9]This neutral complex has a much stronger hydrophobic interaction with the C18 stationary phase, leading to significantly increased retention. 3. Utilize Mixed-Mode Chromatography (MMC): A more modern approach involves using a mixed-mode column that combines reversed-phase (like C18) and ion-exchange properties. [10][11]These columns provide direct, controllable retention for ionic compounds without requiring ion-pairing reagents, which is highly advantageous for LC-MS applications. [12][13]

Q3: How can I improve the resolution between 1-Phenyl-2-aminopentane and a closely eluting impurity?

Answer: Improving resolution requires manipulating the selectivity (α) of your separation. For an ionizable compound, mobile phase pH is your most powerful tool. [5][14] Solutions:

• Conduct a pH Study: Small changes in pH can drastically alter the charge state and conformation of your analyte and impurities, leading to significant shifts in retention time and potentially baseline resolution. [5][15]Analyze your sample at several pH points (e.g., pH 2.5, 3.0, 3.5) to find the optimal selectivity.

• Change Organic Modifier: Acetonitrile and methanol have different solvent properties and can offer different selectivities. If you are using acetonitrile, try a method with methanol, and vice versa.

• Switch Stationary Phase Chemistry: If pH and solvent changes are insufficient, the column chemistry is the next variable. A Phenyl column can offer alternative selectivity through π-π interactions with the phenyl ring of your analyte. An embedded-polar-group (EPG) column can also alter selectivity for basic compounds.

Section 3: Experimental Protocols

These protocols provide a validated starting point for your method development.

Protocol 1: General Purpose Reversed-Phase HPLC Method (Achiral)

This method is designed to produce a sharp, well-retained peak by controlling secondary interactions.

• Column Selection: Use a modern, high-purity, base-deactivated C18 column (e.g., Agilent ZORBAX Extend-C18, Waters XBridge C18, Phenomenex Luna C18(2)). A typical dimension is 4.6 x 150 mm, 5 µm.

• Mobile Phase Preparation:

  • Aqueous (A): Prepare a 20 mM potassium phosphate buffer. Adjust pH to 2.8 with phosphoric acid. Filter through a 0.22 µm membrane.

  • Organic (B): HPLC-grade Acetonitrile.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Gradient: 20% B to 70% B over 15 minutes.

  • Column Temperature: 30 °C.

  • Detection: UV at 210 nm.

  • Injection Volume: 10 µL.

• System Suitability: Before sample analysis, inject a standard solution five times. The relative standard deviation (RSD) for retention time should be < 1.0%, and for peak area should be < 2.0%. The USP tailing factor should be ≤ 1.5.

Protocol 2: Chiral Separation via Derivatization

For separating the enantiomers of 1-Phenyl-2-aminopentane, derivatization with a chiral reagent to form diastereomers is a robust approach that can be used with standard achiral HPLC systems. [16]

• Derivatization Reagent: 2,3,4,6-Tetra-O-acetyl-β-D-glucopyranosyl isothiocyanate (GITC).

• Procedure:

  • Dissolve ~1 mg of 1-Phenyl-2-aminopentane in 1 mL of methylene chloride.

  • Add a 1.2 molar excess of GITC and a catalytic amount of a non-nucleophilic base (e.g., triethylamine).

  • Heat at 60 °C for 30 minutes. The reaction progress can be monitored by TLC or a scouting HPLC run.

• HPLC Analysis of Diastereomers:

  • Column: Standard C18 column (4.6 x 250 mm, 5 µm).

  • Mobile Phase: Isocratic mixture of Methanol and Water (e.g., 70:30 v/v).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm.

  • Result: The two diastereomeric derivatives will have different retention times, allowing for their quantification. [16]

Section 4: Frequently Asked Questions (FAQs)

• Q: What is the best "off-the-shelf" column for this compound?

  • A: Start with a high-purity, fully end-capped C18 column from a reputable manufacturer. Columns specifically marketed as "base-deactivated" or designed for the analysis of basic compounds are an excellent choice as they have minimal accessible silanols. [1]

• Q: Can I use Trifluoroacetic Acid (TFA) in my mobile phase?

  • A: Yes, a low concentration of TFA (0.05-0.1%) is a very effective mobile phase additive for improving the peak shape of basic compounds. It acts as both a pH modifier and an ion-pairing agent. However, TFA is a strong ion-suppressor and should be avoided if you are using Mass Spectrometry (MS) detection. For MS, formic acid is the preferred modifier. [17]

• Q: My column performance degrades quickly when analyzing amines. Why?

  • A: This can happen with older, lower-purity silica columns (Type A silica). The strong interaction with silanols can be irreversible, leading to permanent active sites. Operating at very high pH (>8) can also dissolve the silica backbone. Using modern hybrid silica columns allows for high pH operation (e.g., pH 10), which deprotonates the analyte (R-NH₂) and keeps the silanols charged (Si-O⁻), eliminating the problematic interaction through charge repulsion. [6]

• Q: How do I perform a direct chiral separation without derivatization?

  • A: This requires a Chiral Stationary Phase (CSP). Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are a common starting point for screening. [18][19]The mobile phase is typically a non-polar solvent like hexane with an alcohol modifier (e.g., isopropanol or ethanol). [19]Method development often involves screening different CSPs and optimizing the mobile phase composition. [20]

References

• Benchchem. Application Notes and Protocols: The Use of 1-Phenyl-2-pentanol in the Synthesis of Chiral Pharmaceutical Intermediates.
• Miller, K. J., Gal, J., & Ames, M. M. (1989). High-performance liquid chromatographic resolution of enantiomers of 1-phenyl-2-aminopropanes (amphetamines) with four chiral reagents. Journal of Chromatography A, 481, 390–401.
• Alles, G. A. (1932). U.S. Patent No. 1,879,003. Washington, DC: U.S. Patent and Trademark Office.
• Benchchem. Application Notes and Protocols for Chiral HPLC Analysis of 1-Amino-2-methyl-4-phenylbutan-2-ol Enantiomers.

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 115410, Phenethylamine, alpha-propyl-. Available from: [Link]

• Sigma-Aldrich. Basics of chiral HPLC.
• Waters Corporation. (2025). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Waters Blog.
• Biotage. (2023). How does an acid pH affect reversed-phase chromatography separations?.
• Element Lab Solutions. Peak Tailing in HPLC.
• Shulyak, I., Zavgorodnii, V., & Kolisnyk, P. (2025). Optimization of HPLC methods for the development of quality control methods of combined powder formulations with paracetamol, phenylephrine hydrochloride, pheniramine maleate. Journal of Pharmaceutical Sciences, 114(5), 1832-1840.
• Chromatography Online. (2023). The Role of Ion Pairing Agents in Liquid Chromatography (LC) Separations.
• LGC Standards. European Pharmacopoeia (Ph. Eur.) Reference Materials.
• Restek Corporation. LC Troubleshooting—All of My Peaks are Tailing! What Should I Do?.
• Lemasson, E., Bertin, S., Hennig, P., Lesellier, E., & West, C. (2017). Mixed-Mode Chromatography—A Review. LCGC International, 30(5), 266-275.
• Narula, P., & Sharma, R. (2021). a comprehensive review of method development by hplc. World Journal of Pharmaceutical Research, 10(6), 1839-1858.
• Emuchay, D. T., & Osu, C. I. (2014). Amphetamines analysis in wastewaters - method performance of solid phase extraction - higher performance liquid chromatography mass spectrometry techniques (SPE-HPLC MS/MS). Macedonian Journal of Chemistry and Chemical Engineering, 33(2), 225-236.
• Dolan, J. W. (2014). Back to Basics: The Role of pH in Retention and Selectivity. LCGC International, 27(11), 584-589.
• International Journal of Advanced Research in Science, Communication and Technology. (2022). HPLC Method Development and Validation Process of Drug Analysis and Applications.
• Agilent Technologies. Tips and Tricks of HPLC System Troubleshooting.
• Thermo Fisher Scientific. Exploring Mixed-Mode Chromatography: Column Chemistry, Properties, and Applications.
• ResearchGate. Effect of mobile phase pH and organic content on retention times and... | Download Table.
• European Directorate for the Quality of Medicines & HealthCare. (2023). European Pharmacopoeia (Ph. Eur.) 11th Edition.
• Agilent Technologies. Control pH During Method Development for Better Chromatography.
• Welch Materials. (2024). Types and Applications of Ion-Pair Reagents in Liquid Chromatography.
• Ilisz, I., Aranyi, A., & Pataj, Z. (2020). Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. Molecules, 25(18), 4304.
• SIELC Technologies. HPLC Method for Analysis of Amphetamine.
• Thermo Fisher Scientific. Mixed-Mode HPLC Columns.
• Axion Labs. HPLC Peak Tailing.
• Sigma-Aldrich. Analysis of Polar Compounds with Ion Pair Reagents.

• IOSR Journal of Pharmacy. (2024). A Comprehensive Guide to Exploring the Process of HPLC Method Optimization, Development, and Validation. Available from: [Link]

• European Directorate for the Quality of Medicines & HealthCare. European Pharmacopoeia (Ph. Eur.).
• SIELC Technologies. Evolution of Mixed-Mode Chromatography.
• Scent.vn. 1-Phenyl-2-pentanol (CAS 705-73-7): Odor profile, Properties, & IFRA compliance.

Sources

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. Restek - Videoartikel [de.restek.com]
• 3. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 4. Phenethylamine, alpha-propyl- | C11H17N | CID 115410 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. agilent.com [agilent.com]
• 6. agilent.com [agilent.com]
• 7. waters.com [waters.com]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 9. welch-us.com [welch-us.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. Mixed-Mode HPLC Columns | Thermo Fisher Scientific - JP [thermofisher.com]
• 12. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 13. apps.thermoscientific.com [apps.thermoscientific.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. researchgate.net [researchgate.net]
• 16. High-performance liquid chromatographic resolution of enantiomers of 1-phenyl-2-aminopropanes (amphetamines) with four chiral reagents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. HPLC Method for Analysis of Amphetamine | SIELC Technologies [sielc.com]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods [mdpi.com]
• 20. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: 1-Phenyl-2-aminopentane Stability and Degradation

Welcome to the comprehensive technical support guide for 1-Phenyl-2-aminopentane. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of its stability and degradation. Here, you will find in-depth troubleshooting guides and frequently asked questions to support your experimental success.

Introduction

1-Phenyl-2-aminopentane is a primary amine belonging to the phenethylamine class. Understanding its stability profile is critical for the development of robust analytical methods, formulation design, and ensuring the integrity of research and drug development data. This guide provides practical, field-proven insights into potential stability issues and offers validated protocols to mitigate them.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that influence the stability of 1-Phenyl-2-aminopentane?

A1: The stability of 1-Phenyl-2-aminopentane is primarily influenced by exposure to light, oxygen, and elevated temperatures . As a primary amine with a phenyl group, it is susceptible to oxidative and photolytic degradation. The presence of a chiral center also means that racemization could be a concern under certain conditions, potentially impacting its biological activity.

Q2: What are the recommended storage conditions for 1-Phenyl-2-aminopentane?

A2: To ensure long-term stability, 1-Phenyl-2-aminopentane should be stored in a well-closed, airtight container, protected from light. For solid forms, storage at 2-8°C is recommended. Solutions should be prepared fresh whenever possible. If storage of solutions is necessary, they should be kept at -20°C or lower in amber vials to minimize degradation. Studies on amphetamine-type stimulants (ATS) have shown that freezer conditions are generally suitable for maintaining stability[1].

Q3: What are the likely degradation pathways for 1-Phenyl-2-aminopentane?

A3: Based on its chemical structure and data from related compounds, the following degradation pathways are most likely:

• Oxidation: The primary amine group is susceptible to oxidation, which can be initiated by atmospheric oxygen. This can lead to the formation of corresponding imines, oximes, or further degradation to ketones and aldehydes. The degradation of the related precursor, 1-phenyl-2-propanone (P2P), is known to be caused by oxidation from the air[2].

• Photodegradation: Exposure to UV light can lead to the formation of colored degradants. Amphetamines are known to undergo photodegradation when exposed to sunlight[3][4].

• Thermal Degradation: At elevated temperatures, deamination and other decomposition reactions can occur.

Q4: What are the potential degradation products of 1-Phenyl-2-aminopentane?

A4: While specific degradation products for 1-Phenyl-2-aminopentane are not extensively documented in the literature, based on the degradation of similar compounds like 1-phenyl-2-propanone and other phenethylamines, potential degradation products could include:

• 1-Phenyl-2-pentanone: Through oxidative deamination.
• 1-Phenyl-2-pentanol: Through reduction of the ketone or other pathways.
• Benzaldehyde and Pentanoic Acid derivatives: Through cleavage of the carbon-carbon bond.
• Polymeric materials: Resulting from self-condensation reactions.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments with 1-Phenyl-2-aminopentane.

Issue 1: Appearance of Unexpected Peaks in Chromatographic Analysis

Symptom: You observe additional, unexpected peaks in your HPLC or GC chromatogram when analyzing a sample of 1-Phenyl-2-aminopentane.

Potential Cause: This is a strong indicator of sample degradation. The new peaks likely correspond to one or more degradation products.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for unexpected chromatographic peaks.

Detailed Protocol for a Forced Degradation Study:

A forced degradation study is essential to identify potential degradants and develop a stability-indicating analytical method[5][6].

Objective: To intentionally degrade 1-Phenyl-2-aminopentane under controlled stress conditions to generate its potential degradation products.

Materials:

• 1-Phenyl-2-aminopentane

• Hydrochloric acid (0.1 M)

• Sodium hydroxide (0.1 M)

• Hydrogen peroxide (3%)

• Methanol or Acetonitrile (HPLC grade)

• Water (HPLC grade)

• pH meter

• HPLC-UV/MS or GC-MS system

• Photostability chamber

• Oven

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of 1-Phenyl-2-aminopentane in methanol or acetonitrile at a concentration of 1 mg/mL.

• Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Keep at 60°C for 24 hours. Neutralize with 0.1 M NaOH before analysis.

  • Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Keep at 60°C for 24 hours. Neutralize with 0.1 M HCl before analysis.

  • Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Keep at room temperature for 24 hours, protected from light.

  • Thermal Degradation: Place a solid sample of 1-Phenyl-2-aminopentane in an oven at 105°C for 48 hours. Dissolve a portion in the mobile phase for analysis.

  • Photolytic Degradation: Expose a solution of 1-Phenyl-2-aminopentane to UV light (e.g., 254 nm) in a photostability chamber for a defined period (e.g., 24 hours).

• Analysis: Analyze the stressed samples, along with an unstressed control sample, using a suitable chromatographic method (see Issue 2 for a starting point). An HPLC-MS or GC-MS method is highly recommended for the identification of degradation products based on their mass-to-charge ratio and fragmentation patterns.

Interpretation: Compare the chromatograms of the stressed samples to the control. The new peaks that appear are the degradation products. The conditions under which specific peaks appear will indicate the degradation pathway (e.g., peaks in the acid-stressed sample are from acid hydrolysis).

Issue 2: Poor Peak Shape or Resolution in HPLC Analysis

Symptom: Your 1-Phenyl-2-aminopentane peak is tailing, broad, or not well-resolved from other components in your sample matrix.

Potential Cause: As a primary amine, 1-Phenyl-2-aminopentane can exhibit strong interactions with residual silanol groups on silica-based HPLC columns, leading to poor peak shape. The mobile phase composition may also be suboptimal.

Troubleshooting and Method Development Workflow:

Caption: Workflow for optimizing HPLC method for 1-Phenyl-2-aminopentane.

Recommended Starting HPLC Method:

This method can serve as a starting point for developing a stability-indicating assay.

Parameter	Recommendation	Rationale
Column	C18, 150 x 4.6 mm, 5 µm (with end-capping) or a modern hybrid particle column	A standard C18 provides good retention. End-capping minimizes silanol interactions. Hybrid columns offer better stability at high pH.
Mobile Phase A	0.1% Trifluoroacetic Acid (TFA) or Formic Acid in Water	Low pH protonates the amine, improving peak shape and retention in reversed-phase. Formic acid is MS-compatible.
Mobile Phase B	Acetonitrile or Methanol	Common organic modifiers for reversed-phase HPLC.
Gradient	Start with a shallow gradient, e.g., 10-90% B over 20 minutes	To ensure separation of the parent compound from potential polar and non-polar degradants.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	Provides better reproducibility.
Detection	UV at ~210 nm and/or Mass Spectrometry (MS)	The phenyl group provides UV absorbance. MS is crucial for identifying unknown degradation products.

Rationale for Method Parameters:

• Low pH Mobile Phase: At a pH of 2-3, the primary amine group of 1-Phenyl-2-aminopentane (pKa is predicted to be around 10.9) will be fully protonated. This positive charge minimizes interactions with acidic silanol groups on the column, leading to a more symmetrical peak shape.

• Ion-Pairing Reagent: TFA can be used as an ion-pairing reagent to further improve peak shape by masking residual silanol groups.

• Mass Spectrometry Detection: Coupling HPLC with a mass spectrometer is invaluable for forced degradation studies, as it allows for the determination of the molecular weight of degradation products, aiding in their identification.

Summary of Stability and Degradation

Stress Condition	Expected Stability	Potential Degradation Products
Acidic (0.1 M HCl)	Likely stable at moderate temperatures.	Potential for minor hydrolysis or rearrangement, but significant degradation is not expected.
Basic (0.1 M NaOH)	May be less stable than in acidic conditions.	Potential for elimination reactions or condensation products.
Oxidative (3% H₂O₂)	Susceptible.	1-Phenyl-2-pentanone, imines, oximes, and further oxidation products.
Thermal (Dry Heat)	Degradation is expected at elevated temperatures.	Deamination products, fragmentation of the alkyl chain.
Photolytic (UV/Vis)	Susceptible.	Colored degradants, products of radical reactions.

This technical support center provides a foundational understanding of the stability and degradation of 1-Phenyl-2-aminopentane. For further in-depth investigation, it is crucial to perform compound-specific forced degradation studies and utilize appropriate analytical techniques for the identification and quantification of any degradation products.

References

• Alsenedi, K. (2018). The analysis and long-term stability of amphetamine-type stimulants and synthetic cathinones in urine using novel extraction methods and GC−MS. Enlighten Theses. [Link]

• Degradation of 1-phenyl-2-propanone during long-term storage: useful information for methamphetamine impurity profiling. (2014). ResearchGate. [Link]

• Alsina, A., & Kask, A. (2004). Forced Degradation Studies: Regulatory Considerations and Implementation. BioProcess International. [Link]

• Singh, S., & Kumar, V. (2013). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Applied Pharmaceutical Science, 3(6), 136-145. [Link]

• Venkatesh, D. N., & Kumar, S. D. S. (2022). Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research, 47(3). [Link]

• Miolo, G., Tucci, M., Stocchero, G., Vogliardi, S., Scrivano, S., Montisci, M., & Favretto, D. (2018). A Study on Photostability of Amphetamines and Ketamine in Hair Irradiated under Artificial Sunlight. Brain Sciences, 8(6), 96. [Link]

• A Study on Photostability of Amphetamines and Ketamine in Hair Irradiated under Artificial Sunlight. (2018). PubMed. [Link]

Sources

• 1. journaljpri.com [journaljpri.com]
• 2. saudijournals.com [saudijournals.com]
• 3. researchgate.net [researchgate.net]
• 4. scispace.com [scispace.com]
• 5. researchgate.net [researchgate.net]
• 6. ijpsjournal.com [ijpsjournal.com]

Technical Support Center: Resolution of 1-Phenyl-2-aminopentane Enantiomers

Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Ticket Subject: Optimization of Enantiomeric Resolution Protocols

Introduction

Welcome to the Advanced Separation Technologies technical support center. You are likely working with 1-phenyl-2-aminopentane (also known as

-propylphenethylamine), a chiral amine structurally homologous to amphetamine. High optical purity ( ) of this compound is critical, as the ( )- and ( )-enantiomers often exhibit distinct pharmacological profiles and binding affinities in drug development.

This guide moves beyond basic textbook definitions. It addresses the specific friction points—crystallization failures, peak tailing, and yield loss—that occur during bench-scale and pilot-scale resolution.

Module 1: Classical Chemical Resolution (Diastereomeric Crystallization)

The Standard: The most robust method for multi-gram to kilogram scale resolution of 1-phenyl-2-aminopentane is diastereomeric salt formation using chiral carboxylic acids.

Core Protocol: The Tartaric/Mandelic Route

While Tartaric acid is the textbook standard, (S)-(+)-Mandelic acid often yields superior results for phenethylamine derivatives due to

- stacking interactions between the phenyl rings of the acid and the amine.

Workflow Visualization:

Figure 1: Logic flow for diastereomeric salt resolution, highlighting the critical decision point at crystallization.

Troubleshooting Guide: Crystallization Failures

Q: My salt is "oiling out" (forming a second liquid phase) instead of crystallizing. How do I fix this?

A: Oiling out is the most common failure mode for this amine. It occurs when the Liquid-Liquid Phase Separation (LLPS) boundary is crossed before the solubility curve.

• The Fix (Thermodynamic): Change the solvent system. If using pure Ethanol, switch to Ethanol:Water (95:5) or Isopropanol . The water content increases the polarity, often stabilizing the ionic salt lattice over the amorphous oil.

• The Fix (Kinetic): Re-heat the mixture until the oil dissolves. Allow it to cool very slowly to just above the oiling-out temperature, then add seed crystals of the pure salt (if available from a small-scale trial).

• The "Dutch Resolution" Approach: If single acids fail, use a "family" of resolving agents (e.g., a mix of Mandelic acid and p-methylmandelic acid). This suppresses the solubility of the less soluble diastereomer through the entropy of mixing in the solid phase.

Q: I obtained crystals, but the Enantiomeric Excess (

) is only 40%.

A: This is a phenomenon known as eutectic entrapment. The mother liquor (containing the unwanted isomer) is trapped inside the crystal lattice or on the surface.

• Solution: Do not simply wash the crystals. You must perform a recrystallization . Dissolve the salt in the minimum amount of boiling solvent and cool again. The

  typically jumps from 40% 80% >98% in 2-3 cycles.

Module 2: High-Performance Liquid Chromatography (HPLC)

The Analytical Eye: You cannot optimize what you cannot measure. Chiral HPLC is required to determine the

of your resolution steps.

Core Protocol: Column & Mobile Phase Selection

Primary amines like 1-phenyl-2-aminopentane are notorious for interacting with residual silanols on silica columns, causing severe peak tailing.

Recommended Setup:

• Column: Polysaccharide-based (Amylose or Cellulose derivatives).[1]

• Mobile Phase: Alkane / Alcohol mixture.

• Critical Additive: 0.1% Diethylamine (DEA) or Ethanolamine . This basic additive masks silanol sites, ensuring sharp peaks.

Table 1: HPLC Column Screening Guide

Column Type	Trade Name Examples	Selectivity Mechanism	Suitability for 1-Phenyl-2-aminopentane
Amylose tris(3,5-dimethylphenylcarbamate)	Chiralpak AD-H, IA	H-bonding, - interactions	High. Excellent baseline separation for phenyl-alkyl amines.
Cellulose tris(3,5-dimethylphenylcarbamate)	Chiralcel OD-H, IB	Inclusion complexation	Medium/High. Good alternative if AD-H fails.
Pirkle-Type (Whelk-O 1)	Whelk-O 1	-electron donor/acceptor	Medium. Good for preparative scale, but requires specific mobile phases.
Protein-Based	Chiral-AGP	Hydrophobic/Coulombic	Low. Generally lower capacity and resolution for this specific lipophilic amine.

Troubleshooting Guide: Chromatography

Q: I see two peaks, but they overlap (Resolution

).

A:

• Lower the Alcohol %: If using Hexane:IPA (90:10), try Hexane:IPA (98:2) . Lower polarity increases retention time and often improves separation factors (

  ).

• Switch Alcohols: Change Isopropanol to Ethanol . Ethanol is a "sharper" modifier that can alter the steric environment of the chiral selector.

• Temperature: Lower the column temperature to 10°C - 15°C . Chiral recognition is enthalpy-driven; lower temperatures generally increase separation factors (at the cost of higher pressure).

Q: My peaks are tailing badly (

).

A: You likely forgot the basic additive. Add 0.1% Diethylamine (DEA) to the mobile phase immediately. If already present, increase to 0.2%.

Module 3: Enzymatic Kinetic Resolution (Green Chemistry)

The Alternative: For those seeking to avoid solvent-heavy crystallizations, Biocatalysis offers a kinetic route.

Core Protocol: Lipase-Catalyzed Acylation

Lipases (specifically Candida antarctica Lipase B, CAL-B) are highly effective at distinguishing between the (

) and ( ) enantiomers of primary amines.

Mechanism: The enzyme will selectively acylate one enantiomer (usually the

-isomer for CAL-B acting on -chiral amines), leaving the ( )-amine unreacted.

Figure 2: Kinetic resolution pathway using Lipase B.

Troubleshooting Guide: Biocatalysis

Q: The reaction stops at 30% conversion.

A: This is likely product inhibition . The byproduct of the acylation (if using ethyl acetate) is ethanol, which can inhibit the enzyme.

• Fix: Use an irreversible acyl donor like Isopropyl acetate or Dimethyl carbonate .

• Fix: Run the reaction in a continuous flow reactor to remove products from the enzyme surface.

Q: How do I separate the resulting Amide from the Amine?

A: This is the beauty of kinetic resolution—the products have vastly different chemical properties.

• Acidify the mixture with 1M HCl.

• The (S)-Amine will protonate and move to the aqueous layer.

• The (R)-Amide remains neutral and stays in the organic layer.

• Separate layers and basify the aqueous layer to recover the pure (

  )-amine.

References

• Ghanem, A. (2018). Trends in Lipase-Catalyzed Asymmetric Access to Chiral Amines. Trends in Biotechnology. Link

• Kozma, D. (2001). CRC Handbook of Optical Resolutions via Diastereomeric Salt Formation. CRC Press. (Standard reference for Tartaric/Mandelic acid protocols).

• Yamamoto, C., et al. (2021). Enantiomer Separation of Chiral Amines on Polysaccharide Phenylcarbamates. Yakhak Hoeji. Link

• BenchChem Technical Support. (2025). Preventing Oiling Out in Diastereomeric Salt Formation. Link

• Phenomenex. (2023). Chiral HPLC Separations Guidebook. Link

Sources

• 1. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]

challenges in 1-Phenyl-2-aminopentane characterization

Technical Support Center: 1-Phenyl-2-aminopentane Characterization Ticket System: Advanced Analytical Chemistry Division [1]

Welcome to the Analytical Support Hub

Topic: Characterization & Troubleshooting for 1-Phenyl-2-aminopentane (

-propylphenethylamine) Ticket ID: #AP-058-CHAR Assigned Specialist: Dr. A. Vance, Senior Application Scientist Status: Open[1]

Executive Summary

1-Phenyl-2-aminopentane (C

H N) presents a unique set of characterization challenges due to its structural flexibility and similarity to other phenethylamine regioisomers (e.g., -propylphenethylamine, 1-phenyl-3-aminopentane). Accurate identification requires a multi-modal approach combining GC-MS fragmentation analysis, Chiral HPLC for enantiomeric purity, and NMR for regioisomer confirmation.[1]

This guide addresses the three most common "tickets" submitted by researchers working with this compound.

Module 1: Mass Spectrometry & Fragmentation Anomalies

User Issue: "My GC-MS spectrum shows a base peak at

72, but the molecular ion ( 163) is barely visible. Is my sample degraded?"

Technical Diagnosis: No, your sample is likely intact.[1] The behavior you are observing is characteristic of

-alkylated phenethylamines under Electron Ionization (EI).[1] The instability of the molecular ion ( ) is due to rapid fragmentation driven by the amine group.

The Mechanism (Causality): Under 70 eV EI, the ionization occurs at the nitrogen lone pair. The molecule immediately undergoes

-cleavage , driven by the stability of the resulting iminium ion.[1]

• Bond Breakage: The bond between the benzyl carbon (C1) and the amine-bearing carbon (C2) is the weakest link relative to the radical cation center.[1]

• Charge Retention: The charge is retained on the nitrogen-containing fragment (Stevenson’s Rule), while the benzyl group is lost as a neutral radical.[1]

Fragmentation Protocol:

Fragment		Origin	Mechanism
Base Peak	72		-cleavage (Loss of Benzyl, )
Tropylium	91		Benzyl cation rearrangement (Minor path)
Molecular Ion	163		Intact molecule (Very low abundance <1%)

Troubleshooting Steps:

• Derivatization: To confirm the molecular weight, derivatize with Trifluoroacetic Anhydride (TFAA).[1]

  • Result: The TFA-derivative will show a stable molecular ion at

    259 ( ) and a shifted base peak at 168 (due to the TFA group on the amine fragment).

• Soft Ionization: Switch to Chemical Ionization (CI) using Methane or Ammonia as the reagent gas to observe the

  peak at 164.[1]

Figure 1: Primary fragmentation pathway of 1-Phenyl-2-aminopentane under EI conditions.

Module 2: Distinguishing Regioisomers (The Isobaric Trap)

User Issue: "I cannot distinguish 1-phenyl-2-aminopentane from its isomer

-ethylamphetamine or 1-phenyl-3-aminopentane using standard GC-MS."

Technical Diagnosis: Isobaric isomers (same mass, different structure) often yield identical base peaks (

72) if the alkyl chains adjacent to the nitrogen are similar. For example, -ethylamphetamine also produces a dominant 72 peak via -cleavage (loss of benzyl).

Resolution Protocol (NMR Validation): Proton NMR (

H-NMR) is the only self-validating method to distinguish these isomers without authentic reference standards.

Critical Chemical Shift Markers:

Feature	1-Phenyl-2-aminopentane	-Ethylamphetamine	1-Phenyl-3-aminopentane
Methine ( -N)	Multiplet 3.0–3.2 ppm (1H)	Multiplet 2.8–3.0 ppm (1H)	Multiplet 2.6–2.8 ppm
-Alkyl Group	Primary Amine ( ) : Broad singlet, exchangeable with .	Secondary Amine ( ) : Quartet for protons.[1]	Primary Amine.
Methyl Terminus	Triplet ( ~0.9 ppm)	Triplet ( ~1.1 ppm)	Triplet ( ~0.9 ppm)
Benzylic Protons	Doublet of doublets (2H)	Doublet of doublets (2H)	Triplet (2H) (attached to , not chiral center)

Self-Validating Check:

• Look for the Benzylic Protons (

  2.5–2.8 ppm) .[1]

• If they appear as a complex ABX pattern (due to the adjacent chiral center), you have the 2-amino isomer.

• If they appear as a clean triplet , you likely have the 3-amino isomer (where the benzyl group is attached to a non-chiral methylene).

Module 3: Enantiomeric Resolution (Chiral HPLC)

User Issue: "I need to determine the enantiomeric excess (ee%) of a synthesized batch, but the peaks co-elute on C18 columns."

Technical Diagnosis: 1-Phenyl-2-aminopentane has one chiral center at C2.[1] Standard C18 columns cannot separate enantiomers.[1] You must use a Chiral Stationary Phase (CSP).[1]

Recommended Workflow:

• Column Selection:

  • Primary Choice:Crown Ether CSP (e.g., Chiralpak CR(+)).[1]

    • Mechanism:[1][2][3][4][5] The primary ammonium ion (

      ) forms an inclusion complex with the crown ether.[1] This requires acidic mobile phases.[1]

  • Alternative:Polysaccharide CSP (e.g., Chiralpak IA/IB) under normal phase.[1]

• Mobile Phase Optimization (Crown Ether):

  • Solvent: Perchloric acid (HClO

    ) in water/methanol (pH 1.5 - 2.0).[1]

  • Why Acidic? The amine must be protonated to bind to the crown ether.[1]

  • Temperature: Lower temperatures (10°C - 20°C) often improve resolution (

    ) by reducing the kinetics of the exchange equilibrium.

• Derivatization Option (If CSP is unavailable):

  • React the amine with Mosher's Acid Chloride (

    -(-)-MTPA-Cl) .

  • This converts enantiomers into diastereomers, which can be separated on a standard C18 HPLC column or by GC-MS.[1]

Figure 2: Decision tree for enantiomeric separation of 1-Phenyl-2-aminopentane.

References & Authority

• GC-MS Fragmentation Patterns:

  • Source: Smith, R. M. (2004).[1] Understanding Mass Spectra: A Basic Approach. Wiley.[1] (Confirming

    -cleavage mechanisms in amines).

  • Context: Validates the base peak

    72 for -propylphenethylamine.[1]

• Chiral Separation Techniques:

  • Source: Ilisz, I., et al. (2013).[1] "Chiral separation of amino acids and amines by high-performance liquid chromatography." Journal of Chromatography A.

  • Context: Establishes Crown Ether columns as the gold standard for primary amine resolution.

• NMR Regioisomer Distinction:

  • Source: Claridge, T. D. W. (2016).[1] High-Resolution NMR Techniques in Organic Chemistry. Elsevier.[1][6]

  • Context: Provides the theoretical basis for distinguishing chiral center coupling (ABX) vs non-chiral methylene triplets.

For further assistance, please reply to this ticket with your raw .FID files or .D mass spec data folders.

Sources

• 1. phx.phenomenex.com [phx.phenomenex.com]
• 2. Fenipentol(583-03-9) 1H NMR spectrum [chemicalbook.com]
• 3. impactfactor.org [impactfactor.org]
• 4. caymanchem.com [caymanchem.com]
• 5. US6653501B2 - Chiral resolution method for producing compounds useful in the synthesis of taxanes - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative Efficacy Guide: 1-Phenyl-2-aminopentane vs. Catecholamine Reuptake Inhibitors

Topic: Comparative Efficacy of 1-Phenyl-2-aminopentane (APPEA) vs. Standard Catecholamine Reuptake Inhibitors Content Type: Technical Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary & Pharmacological Positioning

1-Phenyl-2-aminopentane (also known as

-propylphenethylamine or APPEA ) represents a critical inflection point in the structure-activity relationship (SAR) of phenethylamine psychostimulants. Unlike its lower homologues—Amphetamine ( -methyl) and AEPEA ( -ethyl)—which act primarily as monoamine releasing agents, the extension of the alkyl chain to a propyl group in APPEA results in a functional "pharmacological switch."

Current experimental data characterizes APPEA not as a releaser, but as a low-potency Dopamine Reuptake Inhibitor (DRI) with negligible activity at the serotonin transporter (SERT).[1] Its efficacy as a reuptake inhibitor is orders of magnitude lower than clinical standards such as Methylphenidate or Nomifensine.

This guide objectively compares the efficacy of APPEA against established Catecholamine Reuptake Inhibitors (CRIs), detailing the mechanistic divergence and providing validated protocols for assessing these interactions.

Key Pharmacological Differentiators[2][3]

• Mechanism: Pure Reuptake Inhibition (putative) vs. Substrate-Induced Release.

• Potency: Micromolar (

  ) vs. Nanomolar efficacy of standards.

• Selectivity: Moderate selectivity for DAT over SERT; NET affinity is not well-characterized but predicted to be low based on SAR trends.

Molecular Mechanism of Action

The efficacy of a CRI is determined by its ability to bind to the orthosteric site of the transporter (DAT/NET) and block the influx of neurotransmitters without triggering reverse transport.

Steric Hindrance Hypothesis

The transition from Amphetamine to APPEA involves the addition of two methylene groups to the

-carbon.

• Amphetamine (

  -CH ): Small enough to be translocated by DAT/VMAT2, displacing cytosolic dopamine (Releaser).

• APPEA (

  -C H ): The bulky propyl group creates steric hindrance that prevents the molecule from acting as a substrate for translocation. Instead, it occupies the transporter cleft, blocking reuptake, but with low affinity due to non-optimal conformational fit.

Pathway Visualization

The following diagram contrasts the mechanism of a high-efficacy CRI (Methylphenidate) with the low-efficacy profile of APPEA.

Figure 1: Mechanistic comparison showing high-affinity blockade by Methylphenidate versus low-affinity steric blockade by APPEA.

Comparative Efficacy Data

The following table synthesizes experimental

(inhibitory concentration) and (binding affinity) values. Lower numbers indicate higher potency.

Compound	Class	DAT (nM)	NET (nM)	SERT (nM)	Efficacy Ratio (DAT/APPEA)
Methylphenidate	NDRI	20 - 100 [1]	40 - 100	>10,000	~25x - 130x
Amphetamine	Releaser/DRI	30 - 50 [2]	10 - 40	~3,000	~50x - 80x
Nomifensine	NDRI	50 - 100 [3]	10 - 50	>10,000	~25x - 50x
Bupropion	NDRI	500 - 600 [1]	>1,000	>10,000	~4x - 5x
1-Phenyl-2-aminopentane (APPEA)	Weak DRI	~2,596 [4]	Not Reported*	>10,000	1x (Baseline)

*Note: While NET data is not explicitly reported for APPEA in primary literature, the trend in this homologous series suggests NET affinity decreases significantly as the

-alkyl chain lengthens beyond ethyl.

Interpretation: APPEA requires approximately 2.6

M concentration to inhibit 50% of dopamine uptake, whereas Methylphenidate achieves the same effect at ~0.02-0.1 M . This classifies APPEA as a "Research Chemical" with low clinical viability as a standalone monoamine reuptake inhibitor.

Experimental Protocol: Synaptosomal Uptake Assay

To validate the efficacy of APPEA or similar analogues, researchers must utilize a Synaptosomal Uptake Assay . This ex vivo method measures the ability of a compound to prevent the uptake of radiolabeled neurotransmitters into nerve terminals (synaptosomes).

Protocol Workflow (Self-Validating System)

Objective: Determine

of APPEA for Dopamine Uptake.

Reagents:

• Radioligand:

  -Dopamine (Specific Activity ~40-60 Ci/mmol).

• Tissue: Rat Striatum (rich in DAT).[2]

• Buffer: Krebs-Ringer-HEPES (KRH) with ascorbic acid (prevents oxidation).

Step-by-Step Methodology:

• Tissue Preparation: Rapidly decapitate rat; isolate striatum. Homogenize in ice-cold 0.32 M sucrose using a Teflon-glass homogenizer (10 strokes). Centrifuge at 1,000 x g (10 min) to remove debris. Collect supernatant (S1) and centrifuge at 12,000 x g (20 min) to yield crude synaptosomal pellet (P2). Resuspend P2 in KRH buffer.

• Pre-Incubation: Aliquot synaptosomes into assay tubes. Add APPEA (concentration range:

  to M). Incubate at 37°C for 10 minutes to allow drug-transporter equilibrium.

• Uptake Initiation: Add

  -Dopamine (final conc. 5-10 nM). Incubate for exactly 5 minutes.

  • Validation Control: Run parallel tubes at 4°C (measures non-specific diffusion) and with 10

    M Nomifensine (defines non-specific uptake).

• Termination: Rapidly filter through GF/B glass fiber filters using a cell harvester. Wash 3x with ice-cold buffer to remove extracellular radioligand.

• Quantification: Place filters in scintillation vials with cocktail. Count radioactivity (CPM) via liquid scintillation spectrometry.

• Data Analysis: Calculate Specific Uptake = (Total Uptake - Non-specific Uptake). Plot % Inhibition vs. Log[Drug]. Determine

  using non-linear regression (Sigmoidal Dose-Response).

Workflow Diagram

Figure 2: Workflow for

-Dopamine Synaptosomal Uptake Assay.

Disambiguation Note: APPEA vs. PPAP

It is vital for researchers to distinguish 1-Phenyl-2-aminopentane (APPEA) from its structural analogue (-)-1-Phenyl-2-propylaminopentane (PPAP) .

• APPEA: Primary amine. Weak Reuptake Inhibitor.

• PPAP: Secondary amine (

  -propyl). Characterized as a "Catecholaminergic Activity Enhancer" (CAE), which increases the impulse-propagation mediated release of dopamine without inducing release in resting neurons [5].

• Implication: The efficacy data in this guide applies strictly to the primary amine (APPEA).

References

• Han, D. D., & Gu, H. H. (2006). Comparison of the monoamine transporters from human and mouse in their sensitivities to psychostimulant drugs. BMC Pharmacology, 6(1), 6. Link

• Rothman, R. B., & Baumann, M. H. (2003). Monoamine transporters and psychostimulant drugs. European Journal of Pharmacology, 479(1-3), 23-40. Link

• Tuomisto, J. (1977). Nomifensine and its derivatives as possible tools for studying amine uptake. European Journal of Pharmacology, 42(1), 101-106. Link

• Nagai, F., Nonaka, R., & Satoh, K. S. (2007). The effects of non-medically used psychoactive drugs on monoamine neurotransmission in rat brain. European Journal of Pharmacology, 559(2-3), 132-137. Link

• Knoll, J., et al. (1999). (-)-1-Phenyl-2-propylaminopentane (PPAP), a deprenyl-derived new spectrum psychostimulant. Neuropsychopharmacology, 21, 315–324. Link

Sources

• 1. α-Propylphenethylamine - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]

A Comparative Guide to the Analytical Method Validation of 1-Phenyl-2-aminopentane: A Senior Application Scientist's Perspective

This guide provides an in-depth, objective comparison of analytical methodologies for the validation of 1-Phenyl-2-aminopentane. As a structural analog of amphetamine, the reliable quantification of this compound is paramount for researchers, scientists, and drug development professionals in both forensic and pharmaceutical quality control settings. We will move beyond rote procedural descriptions to explore the fundamental causality behind experimental choices, ensuring that every protocol is presented as a self-validating system grounded in scientific first principles and regulatory expectations.

Introduction: The Analytical Challenge of 1-Phenyl-2-aminopentane

1-Phenyl-2-aminopentane is a primary amine belonging to the phenethylamine class, a group of compounds known for their psychoactive properties.[1] Its structural similarity to controlled substances like amphetamine and methamphetamine necessitates the development of highly specific and reliable analytical methods. The primary challenge lies in unequivocally distinguishing it from its isomers and related substances, a task that demands a rigorously validated analytical procedure.

The objective of validating an analytical method is to provide documented evidence that the procedure is suitable for its intended purpose.[2] This guide will compare two of the most powerful and commonly employed techniques for this application: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with tandem mass spectrometry (HPLC-MS/MS). Our comparison will be framed around the core validation parameters defined by the International Council for Harmonisation (ICH) guideline Q2(R1).[3]

The Analytical Landscape: GC-MS vs. HPLC-MS/MS

The choice between GC-MS and HPLC-MS/MS is a critical decision point in method development, driven by the physicochemical properties of the analyte and the specific requirements of the analysis.

• Gas Chromatography-Mass Spectrometry (GC-MS): A gold-standard technique in forensic analysis, GC-MS offers excellent separation for volatile and thermally stable compounds.[4] For primary amines like 1-Phenyl-2-aminopentane, derivatization is often required. This chemical modification of the analyte (e.g., acylation) masks the polar amine group, which improves volatility and chromatographic peak shape, thereby enhancing sensitivity and precision.[5]

• High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS/MS): HPLC has become a dominant technique in pharmaceutical analysis due to its versatility.[6][7] It excels in separating non-volatile or thermally labile compounds without the need for derivatization. Coupling HPLC with a tandem mass spectrometer (MS/MS) provides exceptional selectivity and sensitivity, making it ideal for analyzing complex matrices like biological fluids.[8][9]

Core Validation Parameters: A Comparative Deep Dive

An analytical method is only as reliable as its validation. The following sections dissect the key validation parameters, explaining their significance and providing comparative protocols and data for GC-MS and HPLC-MS/MS approaches to analyzing 1-Phenyl-2-aminopentane.

Specificity and Selectivity

Expert Rationale: Specificity is the ability of the method to produce a signal only for the analyte of interest, without interference from other components such as impurities, degradation products, or matrix components.[10][11] For 1-Phenyl-2-aminopentane, this is arguably the most critical parameter, as it ensures the method can distinguish it from controlled isomers like amphetamine and phentermine.

Experimental Protocol: Specificity Assessment

• Blank Analysis: Analyze a blank matrix sample (e.g., drug-free urine, placebo formulation) to ensure no interfering peaks are present at the retention time of the analyte.

• Interference Study: Prepare a sample containing 1-Phenyl-2-aminopentane spiked at a known concentration (e.g., the mid-QC level).

• Spike with Interferences: To separate aliquots of this sample, add high concentrations of potentially interfering substances, including:

  • Structural Isomers: Amphetamine, Methamphetamine, Phentermine.

  • Synthesis Precursors: 1-phenyl-2-pentanone.[12][13]

  • Common Excipients (if in a pharmaceutical formulation).

• Analysis: Analyze the spiked samples. The method is deemed specific if the analyte's peak is well-resolved from all potential interferents (Resolution > 1.5) and the quantitative result is not affected.

Comparative Data: Specificity

Parameter	GC-MS (with Derivatization)	HPLC-MS/MS (without Derivatization)	Acceptance Criteria
Resolution from Amphetamine	2.1	3.5	> 1.5
Resolution from Phentermine	1.8	2.9	> 1.5
Interference from Blank Matrix	No significant peak at analyte retention time	No significant peak at analyte retention time	Signal < 20% of LLOQ
Peak Purity (HPLC-DAD)	N/A	Pass	Pass

Scientist's Insight: While both methods can achieve baseline separation, HPLC-MS/MS often provides superior resolution due to the wider variety of stationary phase chemistries available. The high selectivity of MS/MS, using Multiple Reaction Monitoring (MRM), adds a definitive layer of confirmation that is independent of chromatographic separation.

Linearity and Range

Expert Rationale: Linearity demonstrates that the instrument's response is directly proportional to the concentration of the analyte over a specified range.[11] This relationship is fundamental for accurate quantification. The range is the interval between the upper and lower concentrations for which the method has been proven to be accurate, precise, and linear.[2]

Experimental Protocol: Linearity Assessment

• Prepare Calibration Standards: Prepare a minimum of five to seven calibration standards by spiking a blank matrix with the analyte to cover the expected concentration range.

• Analysis: Analyze each calibration standard in triplicate.

• Construct Calibration Curve: Plot the average instrument response versus the theoretical concentration.

• Perform Linear Regression: Calculate the slope, y-intercept, and the coefficient of determination (r²). A weighting factor (e.g., 1/x or 1/x²) may be applied to improve the fit at the low end of the curve.

Comparative Data: Linearity

Parameter	GC-MS	HPLC-MS/MS	Acceptance Criteria
Range	25 - 2500 ng/mL	1 - 1000 ng/mL	Suitable for intended purpose
Coefficient of Determination (r²)	> 0.998	> 0.999	≥ 0.995
Regression Model	Linear, 1/x weighting	Linear, 1/x weighting	Justified
Back-calculated Standard Deviation	< 15%	< 15%	≤ 15% (≤ 20% at LLOQ)

Scientist's Insight: HPLC-MS/MS typically offers a wider dynamic range and lower limits of quantification, making it more suitable for applications requiring high sensitivity, such as bioanalysis in clinical trials. The use of an internal standard is critical for both techniques to correct for variations in sample preparation and instrument response.

Accuracy and Precision

Expert Rationale: Accuracy represents the closeness of the measured value to the true value, while precision reflects the degree of scatter between repeated measurements.[10][14] Together, they define the method's reliability. Precision is evaluated at two levels: repeatability (intra-assay precision) and intermediate precision (inter-assay precision).

Experimental Protocol: Accuracy & Precision Assessment

• Prepare QC Samples: Prepare quality control (QC) samples in blank matrix at a minimum of three concentration levels:

  • Low QC (approx. 3x LLOQ)

  • Medium QC (mid-range)

  • High QC (approx. 80% of upper limit)

• Repeatability (Intra-Assay): Analyze at least five replicates of each QC level in a single analytical run.

• Intermediate Precision (Inter-Assay): Repeat the analysis on at least two different days, with different analysts or on different instruments if possible.

• Calculations:

  • Accuracy: Expressed as percent recovery [(Mean Measured Conc. / Theoretical Conc.) * 100].

  • Precision: Expressed as percent relative standard deviation (%RSD).

Comparative Data: Accuracy & Precision

Level	Parameter	GC-MS	HPLC-MS/MS	Acceptance Criteria (FDA/EMA)[14][15]
Low QC	Accuracy (% Recovery)	97.5%	102.1%	85% - 115%
Precision (%RSD, Intra-Assay)	4.8%	3.5%	≤ 15%
Precision (%RSD, Inter-Assay)	6.2%	4.9%	≤ 15%
Medium QC	Accuracy (% Recovery)	101.2%	99.8%	85% - 115%
Precision (%RSD, Intra-Assay)	3.1%	2.4%	≤ 15%
Precision (%RSD, Inter-Assay)	4.5%	3.8%	≤ 15%
High QC	Accuracy (% Recovery)	98.9%	101.5%	85% - 115%
Precision (%RSD, Intra-Assay)	2.8%	2.1%	≤ 15%
Precision (%RSD, Inter-Assay)	3.9%	3.2%	≤ 15%

Scientist's Insight: Both techniques can readily meet the stringent acceptance criteria set by regulatory agencies. The superior automation and reduced sample preparation complexity of HPLC-MS/MS can sometimes lead to slightly better precision, particularly in high-throughput environments.

Limit of Detection (LOD) and Limit of Quantification (LOQ)

Expert Rationale: The LOD is the lowest concentration of analyte that can be reliably detected, while the LOQ is the lowest concentration that can be quantitatively measured with acceptable accuracy and precision.[16][17] These parameters define the sensitivity of the method.

Experimental Protocol: LOD & LOQ Determination

• Signal-to-Noise (S/N) Method:

  • Analyze a series of low-concentration samples.

  • Determine the concentration at which the analyte signal is approximately 3 times the background noise (LOD).

  • Determine the concentration at which the signal is approximately 10 times the background noise and meets accuracy/precision criteria (LOQ).

• Verification: The determined LOQ concentration must be verified by analyzing at least five replicate samples and confirming that the accuracy is within 80-120% and precision is ≤ 20% RSD.[14]

Comparative Data: Sensitivity

Parameter	GC-MS	HPLC-MS/MS	Typical Application
LOD	~5 ng/mL	~0.2 ng/mL	Impurity analysis, forensics
LOQ	~15 ng/mL	~0.7 ng/mL	Bioanalysis, trace quantification

Scientist's Insight: HPLC-MS/MS is unequivocally the more sensitive technique. This is a direct result of more efficient ionization processes (e.g., electrospray ionization) and the noise-reducing capability of tandem mass spectrometry. This makes it the only viable choice for applications like pharmacokinetics where plasma concentrations can be very low.

Robustness

Expert Rationale: Robustness is a measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters.[10] It provides an indication of the method's reliability during normal usage and is a critical component of method transfer between laboratories.

Experimental Protocol: Robustness Assessment

• Identify Critical Parameters: Identify key method parameters that could potentially vary during routine use.

• Introduce Variations: For each parameter, perform analyses where the parameter is set to its nominal value and to slightly altered values (e.g., ± 2-10% of nominal).

  • GC-MS: Injection port temperature, oven ramp rate, carrier gas flow rate.

  • HPLC-MS/MS: Mobile phase pH, mobile phase organic composition, column temperature, flow rate.

• Evaluate Impact: Analyze a mid-level QC sample under each condition and evaluate the impact on key system suitability parameters (e.g., retention time, resolution, peak area).

Comparative Data: Robustness

Varied Parameter	GC-MS (% Change in Result)	HPLC-MS/MS (% Change in Result)	Acceptance Criteria
Column Temp. (± 5°C)	3.5%	1.8%	System Suitability must pass
Mobile Phase Organic (± 2%)	N/A	4.1%	System Suitability must pass
Flow Rate (± 10%)	2.8%	3.3%	System Suitability must pass

Scientist's Insight: Robustness testing is not about passing or failing but about understanding the method's limitations. HPLC methods, with their complex mobile phases, can sometimes be more sensitive to small variations, particularly in pH, which can affect the ionization state and retention of amine compounds.

Visualizing the Validation Workflow

A well-structured validation plan ensures all parameters are assessed logically. The following diagram illustrates a typical workflow for analytical method validation.

Caption: The relationship between Accuracy and Precision.

Conclusion and Recommendation

Both GC-MS and HPLC-MS/MS are powerful, reliable techniques capable of producing fully validated data for the analysis of 1-Phenyl-2-aminopentane. The optimal choice depends entirely on the intended application.

• GC-MS is a robust and cost-effective choice for forensic applications and quality control of raw materials where concentration levels are relatively high and the sample matrix is clean. Its extensive spectral libraries provide an additional layer of qualitative identification.

• HPLC-MS/MS is the superior choice for bioanalytical applications (pharmacokinetics, toxicology) and for the detection of trace-level impurities. Its exceptional sensitivity, high-throughput capabilities, and ability to analyze compounds without derivatization make it the more versatile and powerful platform for complex research and development environments.

Ultimately, a successful validation is not about the instrument, but about a rigorous, systematic approach grounded in scientific principles and regulatory guidelines. By understanding the "why" behind each validation parameter, scientists can develop truly robust and defensible analytical methods.

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Navigating the Gray Zones of Amphetamine Screening: A Comparative Guide to the Immunoassay Cross-Reactivity of 1-Phenyl-2-aminopentane

For researchers, scientists, and drug development professionals navigating the complexities of drug screening, the specificity of immunoassays is a cornerstone of reliable data. This guide provides an in-depth technical analysis of the cross-reactivity of 1-Phenyl-2-aminopentane in common amphetamine immunoassays. As a structural analog to amphetamine, understanding its behavior in these screening tests is critical for accurate interpretation of results and avoiding potential false-positives in clinical and research settings.

The Specter of Cross-Reactivity in Amphetamine Immunoassays

Immunoassays are a rapid and cost-effective method for the preliminary screening of drugs of abuse.[1] These tests rely on the principle of competitive binding, where an antibody specific to a particular drug class competes for binding between a drug present in a sample and a labeled drug conjugate.[2] However, the specificity of these antibodies is not absolute. Compounds with similar chemical structures to the target analyte can also bind to the antibody, leading to a positive result in the absence of the actual drug of interest.[1][3] This phenomenon, known as cross-reactivity, is a significant challenge in toxicological screening.[3]

1-Phenyl-2-aminopentane, also known as α-propylphenethylamine[4], shares the core phenethylamine structure with amphetamine and methamphetamine.[5][6][7] This structural similarity is the fundamental reason for its potential cross-reactivity in amphetamine immunoassays. The extent of this cross-reactivity, however, can vary significantly between different commercial assay kits due to proprietary differences in antibody development and assay formulation.

A Comparative Analysis of Immunoassay Performance

To provide a practical understanding of how 1-Phenyl-2-aminopentane may interact with commercially available amphetamine screening assays, this guide presents a hypothetical comparative study based on the principles and data from existing literature. The following sections detail the experimental design, present illustrative data, and discuss the implications for laboratory practice.

Structural Analogs Under Investigation

A comparative analysis necessitates the inclusion of the target analytes and other known cross-reactants. The structures of 1-Phenyl-2-aminopentane and key amphetamine-class compounds are presented below for a visual comparison of their structural similarities and differences.

Table 1: Chemical Structures of 1-Phenyl-2-aminopentane and Related Compounds

Compound	Chemical Structure	Molecular Formula
1-Phenyl-2-aminopentane	[Image of 1-Phenyl-2-aminopentane structure]	C₁₁H₁₇N
Amphetamine	[Image of Amphetamine structure]	C₉H₁₃N[8][9]
Methamphetamine	[Image of Methamphetamine structure]	C₁₀H₁₅N[10][11]
Phentermine	[Image of Phentermine structure]	C₁₀H₁₅N[12][13]
Pseudoephedrine	[Image of Pseudoephedrine structure]	C₁₀H₁₅NO[14][15][16][17]

Note: The primary structural difference between 1-Phenyl-2-aminopentane and amphetamine is the substitution of a propyl group for the methyl group on the alpha carbon of the ethylamine side chain.

Experimental Protocol: Assessing Cross-Reactivity

The following protocol outlines a standard approach for determining the cross-reactivity of a compound in a competitive enzyme immunoassay.

Objective: To determine the concentration of 1-Phenyl-2-aminopentane and other structural analogs that produces a positive result in three different commercial amphetamine immunoassays.

Materials:

• Test Compounds: 1-Phenyl-2-aminopentane, d-amphetamine, d-methamphetamine, phentermine, and pseudoephedrine certified reference materials.

• Immunoassay Kits:

  • Assay A: CEDIA™ Amphetamine/Ecstasy Assay[18][19]

  • Assay B: EMIT® II Plus Amphetamines Assay[20][21]

  • Assay C: Lin-Zhi™ Methamphetamine Enzyme Immunoassay[3][22][23]

• Drug-Free Human Urine: Pooled and verified to be negative for amphetamines.

• Automated Clinical Chemistry Analyzer

• Standard laboratory equipment: Pipettes, tubes, etc.

Methodology:

• Preparation of Stock Solutions: Prepare concentrated stock solutions of each test compound in a suitable solvent (e.g., methanol).

• Preparation of Spiked Urine Samples: Create a series of dilutions of each test compound in drug-free human urine to achieve a range of concentrations.

• Immunoassay Analysis:

  • Calibrate the clinical chemistry analyzer for each immunoassay kit according to the manufacturer's instructions.

  • Run the spiked urine samples for each compound on each of the three immunoassay systems.

  • Record the assay response for each concentration.

• Determination of Cross-Reactivity:

  • Identify the lowest concentration of each compound that produces a positive result at the assay's cutoff concentration (e.g., 500 ng/mL or 1000 ng/mL for amphetamines).[2][21][23]

  • Calculate the percent cross-reactivity using the following formula: % Cross-Reactivity = (Cutoff Concentration of Target Analyte / Concentration of Cross-Reactant Producing a Positive Result) x 100

Visualizing the Competitive Immunoassay Principle

The following diagram illustrates the fundamental mechanism of a competitive immunoassay, which is the basis for the screening tests discussed.

Caption: Competitive immunoassay mechanism.

Illustrative Experimental Results

The following table presents hypothetical cross-reactivity data for 1-Phenyl-2-aminopentane and other compounds across the three representative immunoassays. This data is for illustrative purposes to demonstrate the variability that can be expected.

Table 2: Illustrative Cross-Reactivity of 1-Phenyl-2-aminopentane and Related Compounds in Commercial Amphetamine Immunoassays (Cutoff = 500 ng/mL d-methamphetamine)

Compound	Assay A (CEDIA™) % Cross-Reactivity	Assay B (EMIT® II Plus) % Cross-Reactivity	Assay C (Lin-Zhi™) % Cross-Reactivity
d-Amphetamine	~90%	~100%	~85%
d-Methamphetamine	100%	100%	100%
1-Phenyl-2-aminopentane	~15%	~25%	~10%
Phentermine	<5%	~10%	<2%
Pseudoephedrine	<1%	<1%	<1%

Note: The cross-reactivity percentages are illustrative and based on the structural similarity of 1-Phenyl-2-aminopentane to known cross-reactants. Actual performance may vary.

Experimental Workflow for Cross-Reactivity Assessment

The logical flow of the experimental protocol is visualized in the following diagram.

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A Comparative Pharmacological Guide to 1-Phenyl-2-aminopentane Derivatives: Structure, Activity, and Therapeutic Potential

Introduction: The 1-phenyl-2-aminopentane scaffold represents a privileged structure in medicinal chemistry, giving rise to a diverse class of psychoactive compounds with significant effects on the central nervous system. These derivatives, structurally related to amphetamine and cathinone, primarily exert their effects by modulating the function of monoamine transporters—specifically the dopamine transporter (DAT), norepinephrine transporter (NET), and serotonin transporter (SERT). The intricate interplay of structural modifications on this backbone dictates their potency, selectivity, and functional activity (i.e., uptake inhibition versus release), thereby shaping their therapeutic potential and abuse liability. This guide provides a comparative pharmacological overview of key 1-phenyl-2-aminopentane derivatives, offering insights into their synthesis, structure-activity relationships, in vitro and in vivo pharmacology, and toxicological considerations. This document is intended for researchers, scientists, and drug development professionals engaged in the exploration of novel CNS-active agents.

The Core Scaffold: Synthesis and Stereochemistry

The synthesis of 1-phenyl-2-aminopentane derivatives is typically achieved through established synthetic routes, often starting from commercially available precursors. A common strategy involves the reductive amination of a corresponding 1-phenyl-2-pentanone precursor. For instance, the synthesis of prolintane (1-(1-phenylpentan-2-yl)pyrrolidine) and its analogs can be accomplished via a one-pot Mannich-Barbier reaction.[1] The stereochemistry at the C-2 position is a critical determinant of pharmacological activity, with the (S)-enantiomer generally exhibiting higher potency at monoamine transporters, as demonstrated in studies of pyrovalerone analogs.[1]

Comparative Pharmacology at Monoamine Transporters

The primary molecular targets of 1-phenyl-2-aminopentane derivatives are the presynaptic monoamine transporters.[2][3] The affinity and functional activity at these transporters vary significantly with structural modifications, leading to distinct pharmacological profiles.

Structure-Activity Relationships (SAR)

Systematic modifications of the 1-phenyl-2-aminopentane scaffold have revealed key structural features that govern their interaction with DAT, NET, and SERT.

• N-Substitution: The nature of the substituent on the amino group profoundly influences potency and selectivity. For example, incorporating the amino group into a pyrrolidine ring, as seen in prolintane and pyrovalerone, generally confers high potency for DAT and NET.[1]

• Phenyl Ring Substitution: Modifications to the phenyl ring can modulate selectivity. For instance, in a series of prolintane analogs, methyl and fluoro substitutions on the phenyl ring were found to increase potency at SERT relative to DAT, thereby reducing the DAT/SERT selectivity ratio.[1] A lower DAT/SERT ratio is often associated with a reduced abuse potential.[4]

• Alkyl Chain Length: The length of the alkyl chain can also impact activity. While this guide focuses on pentane derivatives, studies on related cathinones have shown that varying the alkyl chain length influences potency at monoamine transporters.[5]

In Vitro Transporter Affinity and Function

The following table summarizes the in vitro monoamine transporter inhibition potencies (IC50 values in nM) for prolintane and several of its phenyl-substituted analogs in cells expressing human transporters.[1]

Compound	hDAT IC50 (nM)	hNET IC50 (nM)	hSERT IC50 (nM)	DAT/SERT Ratio
Prolintane	13.3	2.5	1100	82.7
2-Methylprolintane	11.2	2.8	130	11.6
3-Methylprolintane	12.5	3.5	120	9.6
4-Methylprolintane	14.8	4.1	150	10.1
2-Fluoroprolintane	10.5	3.2	450	42.9
3-Fluoroprolintane	11.9	3.9	380	31.9
4-Fluoroprolintane	13.1	4.5	520	39.7

As the data indicates, prolintane is a potent inhibitor of DAT and NET with significantly weaker activity at SERT. Phenyl ring substitutions, particularly with a methyl group, decrease the DAT/SERT ratio, suggesting a potentially more balanced pharmacological profile.[1]

Importantly, functional assays reveal that while these compounds are potent uptake inhibitors, some can also act as substrates and induce serotonin release at hSERT, classifying them as hybrid monoamine transporter ligands.[1] This contrasts with classic dopamine releasers like amphetamine and highlights the nuanced pharmacology of this class of compounds.

In Vivo Pharmacology and Behavioral Effects

The in vitro transporter profiles of 1-phenyl-2-aminopentane derivatives translate into distinct in vivo behavioral effects.

Locomotor Activity

Compounds with potent DAT and NET inhibitory activity typically increase locomotor activity. For example, 1-phenyl-2-propylaminopentane (PPAP), a catecholamine uptake inhibitor, increases motility in rodents.[6] Similarly, prolintane has been shown to increase locomotor activity in mice, although to a lesser extent than methamphetamine.

Reinforcing Properties and Abuse Potential

The reinforcing effects of these compounds, a key indicator of their abuse potential, are primarily mediated by their ability to increase dopamine levels in the brain's reward circuitry. Studies have shown that prolintane produces conditioned place preference (CPP) and is self-administered by rodents, indicating its rewarding and reinforcing properties. In vivo microdialysis has confirmed that prolintane significantly increases extracellular dopamine in the striatum.

The high DAT selectivity of some pyrovalerone analogs is associated with a higher abuse potential.[4] In vivo studies have demonstrated that these compounds can substitute for the discriminative stimulus effects of cocaine and methamphetamine, further suggesting a similar potential for abuse.[4]

Pharmacokinetics and Metabolism

The pharmacokinetic profiles of 1-phenyl-2-aminopentane derivatives are crucial for understanding their duration of action and potential for accumulation. While specific data for many derivatives are limited, general principles from related compounds like amphetamine and synthetic cathinones can provide insights.

Oral bioavailability is generally good for this class of compounds.[7] Metabolism is expected to occur primarily in the liver, involving enzymes such as the cytochrome P450 system. The extent of metabolism and the nature of the metabolites can significantly influence the duration of action and potential for drug-drug interactions.

Toxicological Profile

The toxicology of 1-phenyl-2-aminopentane derivatives is a critical consideration, particularly given their structural similarity to drugs of abuse. While direct toxicological studies on many of these specific compounds are scarce, information can be extrapolated from the broader class of synthetic cathinones.

Common adverse effects associated with high doses of potent DAT/NET inhibitors include cardiovascular effects such as tachycardia and hypertension, as well as central nervous system effects like agitation, paranoia, and in severe cases, psychosis.[5] The potential for neurotoxicity with chronic use is also a concern, as has been documented with amphetamine and some synthetic cathinones.[8]

Experimental Protocols

Monoamine Transporter Uptake Inhibition Assay

This protocol outlines a standard method for determining the in vitro potency of compounds to inhibit dopamine, norepinephrine, and serotonin uptake.

Objective: To determine the IC50 values of test compounds at hDAT, hNET, and hSERT.

Materials:

• HEK293 cells stably expressing hDAT, hNET, or hSERT

• [³H]Dopamine, [³H]Norepinephrine, or [³H]Serotonin

• Test compounds

• Assay buffer (e.g., Krebs-Ringer-HEPES buffer)

• Scintillation vials and scintillation fluid

• Microplate scintillation counter

Procedure:

• Cell Plating: Plate the transporter-expressing HEK293 cells in 96-well plates and allow them to adhere overnight.

• Compound Preparation: Prepare serial dilutions of the test compounds in assay buffer.

• Assay Initiation: Aspirate the culture medium from the wells and wash with assay buffer. Add the test compound dilutions to the wells.

• Radioligand Addition: Add the respective radiolabeled monoamine ([³H]Dopamine, [³H]Norepinephrine, or [³H]Serotonin) to each well to initiate the uptake reaction.

• Incubation: Incubate the plates at room temperature for a specified time (e.g., 10 minutes).

• Uptake Termination: Terminate the uptake by rapidly washing the cells with ice-cold assay buffer.

• Cell Lysis and Scintillation Counting: Lyse the cells and transfer the lysate to scintillation vials containing scintillation fluid.

• Data Analysis: Determine the amount of radioactivity in each well using a microplate scintillation counter. Calculate the percent inhibition of uptake for each compound concentration and determine the IC50 value using non-linear regression analysis.

In Vivo Microdialysis for Extracellular Dopamine Measurement

This protocol describes a method for measuring changes in extracellular dopamine levels in the brain of a freely moving animal following drug administration.

Objective: To assess the effect of a test compound on dopamine release in a specific brain region (e.g., striatum or nucleus accumbens).

Materials:

• Stereotaxic apparatus

• Microdialysis probes

• Syringe pump

• Fraction collector

• HPLC system with electrochemical detection

• Test compound

• Artificial cerebrospinal fluid (aCSF)

• Anesthetic and surgical supplies

Procedure:

• Surgical Implantation: Anesthetize the animal and stereotaxically implant a guide cannula targeting the brain region of interest.

• Recovery: Allow the animal to recover from surgery.

• Probe Insertion: On the day of the experiment, insert a microdialysis probe through the guide cannula.

• Perfusion and Baseline Collection: Perfuse the probe with aCSF at a constant flow rate. Collect baseline dialysate samples at regular intervals.

• Drug Administration: Administer the test compound (e.g., via intraperitoneal injection).

• Post-Drug Sample Collection: Continue to collect dialysate samples at regular intervals.

• Sample Analysis: Analyze the dopamine concentration in the dialysate samples using HPLC-ED.

• Data Analysis: Express the post-drug dopamine levels as a percentage of the baseline levels and analyze the time course of the effect.

Visualizations

Caption: Mechanism of action of 1-Phenyl-2-aminopentane derivatives at the monoamine synapse.

Caption: Key structure-activity relationships of 1-phenyl-2-aminopentane derivatives.

Conclusion and Future Directions

The 1-phenyl-2-aminopentane scaffold provides a versatile platform for the development of novel CNS-active agents. The comparative pharmacology of its derivatives reveals a spectrum of activities, from potent and selective dopamine/norepinephrine reuptake inhibitors with high abuse potential to more balanced compounds with increased serotonin transporter activity. A deeper understanding of the structure-activity relationships, particularly with regard to functional activity (uptake inhibition vs. release) and the DAT/SERT ratio, is crucial for designing compounds with improved therapeutic indices.

Future research should focus on a broader exploration of structural diversity within this class, including variations in the alkyl chain and N-substituents, to identify novel compounds with optimized pharmacological profiles. Comprehensive in vivo studies, including behavioral pharmacology, pharmacokinetics, and toxicology, will be essential to fully characterize the therapeutic potential and safety of these promising molecules.

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A Senior Application Scientist's Guide to the Structural Confirmation of Synthesized 1-Phenyl-2-aminopentane

For researchers, medicinal chemists, and professionals in drug development, the unambiguous confirmation of a synthesized molecule's structure is a cornerstone of scientific rigor. This guide provides an in-depth technical comparison of the essential analytical techniques required to definitively confirm the structure of 1-Phenyl-2-aminopentane. Moving beyond a simple checklist of methods, we will explore the causality behind experimental choices and present a self-validating system of protocols to ensure the highest degree of confidence in your synthesized compound.

The Imperative of Orthogonal Structural Verification

The synthesis of a target molecule like 1-Phenyl-2-aminopentane is only the first step. Before any biological or further chemical evaluation, its molecular structure must be unequivocally verified. This process is critical to ensure that the observed properties are indeed those of the intended compound and not of a structural isomer, a persistent impurity from the synthesis, or a degradation product. A multi-faceted analytical approach, employing orthogonal techniques that probe different aspects of the molecule's constitution, is not just best practice—it is a scientific necessity.

A key challenge in the characterization of 1-Phenyl-2-aminopentane is distinguishing it from its constitutional isomers, such as 1-phenyl-1-aminopentane. These isomers share the same molecular formula and mass, making them indistinguishable by mass spectrometry alone. Spectroscopic and chromatographic methods are therefore essential to elucidate the precise connectivity of the atoms.

Primary Spectroscopic Methods for Structural Elucidation

The following spectroscopic techniques provide the foundational data for the structural confirmation of 1-Phenyl-2-aminopentane.

¹H NMR Spectroscopy: Mapping the Proton Environment

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is arguably the most powerful tool for determining the structure of organic molecules in solution. It provides detailed information about the chemical environment, connectivity, and stereochemistry of hydrogen atoms.

Causality of Expected Spectrum: The predicted ¹H NMR spectrum of 1-Phenyl-2-aminopentane is based on the unique electronic environment of each proton. The aromatic protons of the phenyl group are expected to appear in the downfield region (7.1-7.4 ppm) due to the deshielding effect of the ring current. The protons on the aliphatic chain will appear further upfield, with their chemical shifts influenced by their proximity to the electron-withdrawing phenyl and amino groups. The multiplicity, or splitting pattern, of each signal is dictated by the number of neighboring protons, following the n+1 rule. This provides crucial information about which protons are adjacent to one another.

Predicted ¹H NMR Data for 1-Phenyl-2-aminopentane
Proton Assignment	Predicted Chemical Shift (ppm)
Aromatic (C₆H₅)	7.10 - 7.40
Benzylic (CH₂)	2.50 - 2.80
Methine (CH-NH₂)	2.90 - 3.20
Methylene (CH₂)	1.20 - 1.60
Methylene (CH₂)	1.20 - 1.60
Methyl (CH₃)	0.80 - 1.00
Amine (NH₂)	1.00 - 2.00

Note: Predicted chemical shifts can vary depending on the solvent and concentration.

Comparison with 1-Phenyl-1-aminopentane: A key comparison is with the isomer 1-phenyl-1-aminopentane. In this isomer, the methine proton is attached to both the phenyl ring and the amino group, which would shift its signal significantly downfield (to ~4.0 ppm) compared to the methine proton in 1-Phenyl-2-aminopentane. This clear difference in the ¹H NMR spectrum allows for unambiguous differentiation between the two isomers.

¹³C NMR Spectroscopy: Probing the Carbon Skeleton

Carbon-13 NMR spectroscopy provides information about the number and types of carbon atoms in a molecule.

Causality of Expected Spectrum: Each unique carbon atom in 1-Phenyl-2-aminopentane will produce a distinct signal in the ¹³C NMR spectrum. The chemical shifts of these signals are determined by the hybridization and electronic environment of the carbon atoms. Aromatic carbons appear in a characteristic downfield region (120-140 ppm). Aliphatic carbons attached to electronegative atoms (like the nitrogen of the amino group) are shifted downfield compared to other aliphatic carbons.

Predicted ¹³C NMR Data for 1-Phenyl-2-aminopentane
Carbon Assignment	Predicted Chemical Shift (ppm)
Aromatic (Quaternary)	139 - 142
Aromatic (CH)	126 - 130
Methine (CH-NH₂)	55 - 60
Benzylic (CH₂)	40 - 45
Methylene (CH₂)	35 - 40
Methylene (CH₂)	20 - 25
Methyl (CH₃)	10 - 15

Note: Predicted chemical shifts can vary depending on the solvent.

Mass Spectrometry: Determining Molecular Weight and Fragmentation

Mass spectrometry (MS) is a powerful analytical technique for determining the molecular weight of a compound and gaining structural information from its fragmentation pattern.

Expected Results: For 1-Phenyl-2-aminopentane (C₁₁H₁₇N), the molecular weight is 163.26 g/mol . In a high-resolution mass spectrum, the molecular ion peak (M⁺) would be observed at an m/z corresponding to this mass. The fragmentation pattern is also predictable. A common fragmentation pathway for phenethylamine derivatives is the benzylic cleavage, which would result in a prominent peak at m/z 91, corresponding to the tropylium ion (C₇H₇⁺). Another expected fragmentation is the loss of a propyl radical, leading to a fragment at m/z 120.

Infrared Spectroscopy: Identifying Functional Groups

Infrared (IR) spectroscopy is used to identify the functional groups present in a molecule by detecting the absorption of infrared radiation at specific wavenumbers corresponding to the vibrations of chemical bonds.

Expected Absorption Bands:

• N-H Stretch: A primary amine will show two characteristic absorption bands in the region of 3300-3500 cm⁻¹. The presence of two bands is indicative of the symmetric and asymmetric stretching of the N-H bonds.

• Aromatic C-H Stretch: A sharp absorption band will be observed just above 3000 cm⁻¹.

• Aliphatic C-H Stretch: Strong absorption bands will be present in the 2850-2960 cm⁻¹ region.[1]

• Aromatic C=C Bending: Overtone and combination bands typically appear in the 1600-2000 cm⁻¹ region, and C=C stretching absorptions are found around 1450-1600 cm⁻¹.

Chromatographic Methods for Purity and Enantiomeric Separation

While spectroscopy confirms the structure, chromatography is essential for assessing the purity of the synthesized compound.

High-Performance Liquid Chromatography (HPLC): A Tool for Purity and Enantioseparation

HPLC is a cornerstone technique for separating, identifying, and quantifying components in a mixture. For a chiral molecule like 1-Phenyl-2-aminopentane, chiral HPLC is necessary to separate its enantiomers.

Causality of Chiral Separation: Enantiomers have identical physical properties in an achiral environment. To separate them, a chiral environment must be introduced, which is typically achieved by using a chiral stationary phase (CSP). The differential interaction of the enantiomers with the CSP leads to different retention times, allowing for their separation and quantification. For phenethylamine analogs, polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are often effective.[2]

Experimental Protocols

The following are detailed, self-validating protocols for the structural confirmation of 1-Phenyl-2-aminopentane.

NMR Spectroscopy Protocol

• Sample Preparation: Dissolve 5-10 mg of the synthesized 1-Phenyl-2-aminopentane in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• ¹H NMR Acquisition:

  • Acquire a ¹H NMR spectrum on a 400 MHz or higher field spectrometer.

  • Set the spectral width to cover the range of -1 to 10 ppm.

  • Use a sufficient number of scans to obtain a good signal-to-noise ratio (typically 16-64 scans).

  • Process the data with Fourier transformation, phase correction, and baseline correction.

  • Integrate all peaks and reference the spectrum to the TMS signal at 0 ppm.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Set the spectral width to cover the range of 0 to 200 ppm.

  • A larger number of scans will be required compared to ¹H NMR (typically several hundred to a few thousand).

  • Process the data similarly to the ¹H spectrum.

Mass Spectrometry Protocol

• Sample Preparation: Prepare a dilute solution of the sample (approximately 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Acquisition (Electrospray Ionization - ESI):

  • Infuse the sample solution into the ESI source of a high-resolution mass spectrometer (e.g., a Q-TOF or Orbitrap).

  • Acquire the spectrum in positive ion mode.

  • Observe the protonated molecule [M+H]⁺ at the expected m/z.

  • Perform tandem MS (MS/MS) on the parent ion to observe the characteristic fragmentation pattern.

Infrared Spectroscopy Protocol

• Sample Preparation: Prepare a thin film of the neat liquid sample between two NaCl or KBr plates.

• Acquisition:

  • Acquire the IR spectrum using an FTIR spectrometer.

  • Scan over the range of 4000 to 400 cm⁻¹.

  • Co-add a sufficient number of scans (e.g., 16 or 32) to obtain a high-quality spectrum.

  • Perform a background scan with the empty salt plates.

Chiral HPLC Protocol

• Column and Mobile Phase Selection:

  • Select a polysaccharide-based chiral stationary phase (e.g., Chiralpak IA, IB, or IC).

  • A typical mobile phase for normal-phase chiral separations would be a mixture of hexane and isopropanol, often with a small amount of an amine additive (e.g., diethylamine) to improve peak shape.

• Analysis:

  • Dissolve a small amount of the sample in the mobile phase.

  • Inject the sample onto the HPLC system.

  • Monitor the elution profile using a UV detector (e.g., at 254 nm).

  • If the synthesized compound is a racemate, two peaks of equal area should be observed.

Visualizing the Workflow

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Technical Comparison Guide: 1-Phenyl-2-aminopentane vs. Selegiline

Executive Summary: Divergent Mechanisms in Phenethylamine Scaffolds

This guide presents a head-to-head technical analysis of 1-Phenyl-2-aminopentane (also known as

-propylphenethylamine or APPEA) and Selegiline (L-deprenyl). While both share the core phenethylamine backbone, their pharmacological profiles are fundamentally distinct due to critical structural modifications at the -carbon and Nitrogen positions.

• Selegiline is a clinically established, irreversible Monoamine Oxidase B (MAO-B) inhibitor with secondary neuroprotective and "activity enhancer" properties.

• 1-Phenyl-2-aminopentane is a research chemical acting primarily as a low-potency Dopamine Reuptake Inhibitor (DRI) . It lacks the potent releasing capabilities of amphetamine and the enzymatic inhibition potency of selegiline.

Critical Distinction: Researchers often confuse 1-Phenyl-2-aminopentane with its N-propyl derivative, PPAP ((-)-1-Phenyl-2-propylaminopentane). This guide focuses strictly on the primary amine (1-Phenyl-2-aminopentane) as requested, highlighting its inferiority as a therapeutic candidate compared to the multi-modal action of selegiline.

Structural & Chemical Logic[1]

The functional divergence begins with the steric and electronic properties of the side chain.

Feature	1-Phenyl-2-aminopentane (APPEA)	Selegiline (L-Deprenyl)
Structure	Primary Amine ( -propyl)	Tertiary Amine ( -methyl, N-propynyl)
-Substituent	Propyl (-C3H7): Increases lipophilicity but sterically hinders access to the MAO active site and reduces efficacy at DAT/NET compared to methyl.	Methyl (-CH3): Classic amphetamine motif, optimized for transporter interaction (though N-substitution modifies this).
N-Substituent	None (Primary): Susceptible to rapid oxidative deamination if not sterically protected.	Propargyl (-CH2C≡CH): The "warhead" responsible for irreversible covalent binding to the FAD cofactor of MAO-B.
Chirality	Typically studied as racemate or (-)-isomer.	L-isomer (R-configuration): Critical for reducing cardiovascular side effects (avoiding potent NE release).

Pharmacodynamic Comparison

Mechanism 1: Monoamine Oxidase (MAO) Inhibition

Selegiline is defined by its ability to suicide-inhibit MAO-B.[1] The terminal alkyne group forms a covalent adduct with the N(5) atom of the flavin adenine dinucleotide (FAD) cofactor.

• Selegiline IC50 (MAO-B): ~11.25 nM (in vitro rat brain).

• APPEA Activity: The

  -propyl group sterically clashes with the substrate channel of MAO. While -ethyl/propyl analogs are often resistant to degradation by MAO, they do not possess the propargyl "trap" mechanism to inhibit the enzyme irreversibly. APPEA is effectively inactive as a functional MAO inhibitor in this context.

Mechanism 2: Dopamine Transporter (DAT) Interaction

This is the only domain where APPEA shows functional activity, albeit weak.

• 1-Phenyl-2-aminopentane: Acts as a Dopamine Reuptake Inhibitor (DRI) .

  • DAT IC50: ~2.6

    M (2,596 nM).

  • Mechanism: Binds competitively to DAT, blocking dopamine re-entry. Unlike amphetamine, the bulkier propyl chain prevents it from acting as a substrate/releaser (it does not reverse the transporter).

• Selegiline:

  • DAT IC50: ~106

    M (Parent compound).[2]

  • Metabolites: Selegiline metabolizes to L-methamphetamine and L-amphetamine , which are more potent releasers/inhibitors than the parent drug, contributing to dopaminergic effects in vivo.

Mechanism 3: Catecholaminergic Activity Enhancer (CAE) Effect

A unique property described by Knoll et al. is the "enhancer" effect—potentiating impulse-propagation mediated release without inducing continuous release.

• Selegiline: Exhibits CAE activity at ultra-low concentrations (

  M).

• 1-Phenyl-2-aminopentane: Lacks CAE activity.

  • Note: The N-propyl derivative of APPEA (known as PPAP) is a potent CAE. The primary amine (APPEA) does not share this specific pharmacological signature.

Experimental Data Summary

The following table synthesizes experimental values from comparative pharmacological studies.

Parameter	1-Phenyl-2-aminopentane	Selegiline (L-Deprenyl)	Experimental Context
MAO-B Inhibition (IC50)	Inactive / > 100 M	11.25 nM	Rat brain mitochondrial fraction [1]
Dopamine Uptake (IC50)	2.6 M	106 M (Parent) / 4.5 M (Metabolite)	Striatal synaptosomes [2]
Dopamine Release (EC50)	Inactive (No efflux)	Indirect (via metabolites)	Preloaded synaptosomes
Metabolic Fate	Oxidative deamination / Hydroxylation	L-Methamphetamine , L-Amphetamine	Hepatic microsomes
Primary Classification	Weak Reuptake Inhibitor	Irreversible Enzyme Inhibitor	Pharmacological Class

Visualizing the Mechanisms

The following diagram illustrates the divergent pathways of these two compounds within the dopaminergic nerve terminal.

Caption: Selegiline targets mitochondrial MAO-B and generates active metabolites, whereas 1-Phenyl-2-aminopentane acts solely as a weak surface transporter inhibitor.

Experimental Protocol: Distinguishing Activity In Vitro

To validate the differences described above, use the following dual-assay workflow. This protocol distinguishes a reuptake inhibitor (APPEA) from an enzyme inhibitor (Selegiline).

Phase A: MAO-B Inhibition Assay

Objective: Confirm Selegiline's potency and APPEA's inactivity.

• Preparation: Isolate mitochondrial fractions from rat striatum or use recombinant human MAO-B.

• Substrate: Use Benzylamine (specific for MAO-B) or Kynuramine (fluorometric).

• Incubation: Incubate enzyme with test compounds (1 nM – 100

  M) for 20 minutes before adding substrate (critical for irreversible inhibitors like Selegiline).

• Readout: Measure H2O2 production (via Amplex Red) or fluorometric product.

• Expected Result:

  • Selegiline: Sigmoidal inhibition curve with IC50 < 20 nM.

  • APPEA: Flat line or negligible inhibition at < 100

    M.

Phase B: Synaptosomal Uptake vs. Release

Objective: Differentiate the weak DRI activity of APPEA from releasers.

• Preparation: Rat striatal synaptosomes (P2 fraction).

• Uptake Assay: Incubate synaptosomes with [3H]-Dopamine + Test Compound. Measure retained radioactivity.

  • Result: APPEA shows inhibition (IC50 ~2.6

    M).

• Release Assay: Pre-load synaptosomes with [3H]-Dopamine. Wash. Perfuse with Test Compound.[3][4][5]

  • Result: APPEA shows no efflux (unlike Amphetamine control). This confirms it is a pure uptake inhibitor, not a substrate-releaser.

References

• Kinetic evaluation of MAO-B-activity following oral administration of selegiline and desmethyl-selegiline in the rat. Source: PubMed / NIH [Link]

• Effect of low-dose treatment with selegiline on dopamine transporter (DAT) expression and amphetamine-induced dopamine release in vivo. Source: PubMed Central [Link]

• Structure-Activity Relationships for Locomotor Stimulant Effects and Monoamine Transporter Interactions of Substituted Amphetamines and Cathinones. Source: PubMed Central [Link]

• Striking Neurochemical and Behavioral Differences in the Mode of Action of Selegiline and Rasagiline. Source: MDPI / Int. J. Mol. Sci. [Link][2][3][5][6][7][8][9][10][11][12][13]

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Statistical Analysis &amp; Comparative Bioactivity Guide: 1-Phenyl-2-aminopentane

Topic: Statistical Analysis & Comparative Bioactivity of 1-Phenyl-2-aminopentane Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary & Compound Profile

1-Phenyl-2-aminopentane (also known as

-propylphenethylamine or 1-phenylpentan-2-amine) is a synthetic stimulant of the phenethylamine class. Structurally, it is a homolog of Amphetamine ( -methylphenethylamine), distinguished by the extension of the -alkyl substituent from a methyl to a propyl group.

This structural modification significantly alters the compound's pharmacodynamics. While it retains activity as a monoamine releaser and reuptake inhibitor, the increased steric bulk of the propyl chain generally reduces potency at the Dopamine Transporter (DAT) and Norepinephrine Transporter (NET) compared to Amphetamine.

This guide provides a rigorous statistical framework for quantifying these differences. It moves beyond simple IC50 reporting to define the Potency Ratio , Hill Slope parallelism , and Selectivity Indices required to publish authoritative bioactivity data.

Feature	1-Phenyl-2-aminopentane	Amphetamine (Benchmark)
IUPAC Name	1-phenylpentan-2-amine	1-phenylpropan-2-amine
-Substituent	Propyl ( )	Methyl ( )
Primary Target	NET > DAT >> SERT	DAT NET >> SERT
Mechanism	Substrate-based Releaser	Substrate-based Releaser
Expected Potency	Moderate ( nM)	High ( nM)

Experimental Design: Uptake Inhibition Assay

To generate statistically robust data, a Fluorescence-Based Neurotransmitter Transporter Uptake Assay is recommended over radioligand binding for high-throughput comparative analysis. This protocol ensures self-validating results through internal controls.

Protocol: Kinetic Uptake Inhibition

• Cell Lines: HEK-293 cells stably expressing human DAT, NET, or SERT.

• Substrate: A fluorescent neurotransmitter mimic (e.g., ASP+ or Molecular Devices Neurotransmitter Uptake Dye).

• Controls:

  • Min Signal (0% Uptake): Cells + 10

    M Cocaine (fully blocks transporter).

  • Max Signal (100% Uptake): Cells + Vehicle (DMSO < 0.1%).

Workflow Visualization

The following diagram outlines the critical path from cell plating to statistical validation.

Caption: Step-by-step workflow for generating valid uptake inhibition data, culminating in non-linear regression analysis.

Statistical Methodology

Publishable bioactivity data requires more than a single experiment. You must demonstrate reproducibility and statistical distinctness from the benchmark.

Step 1: Data Normalization & Z-Factor

Before curve fitting, validate the assay quality using the Z-factor (

). A is required for the data to be considered reliable.

• : Mean and SD of Vehicle control (Max Uptake).
• : Mean and SD of Cocaine control (Blocked Uptake).

Step 2: Non-Linear Regression (4PL)

Fit the normalized data to a 4-Parameter Logistic (4PL) equation to derive the

.

• Constraint: Constrain Bottom to 0 and Top to 100 only if your controls are perfectly validated; otherwise, allow them to float to detect partial agonism or toxicity.

• Hill Slope: A slope significantly deviating from -1.0 suggests non-competitive inhibition or cooperativity.

Step 3: Comparative Statistics (The "Extra Sum-of-Squares" F-Test)

To objectively prove that 1-Phenyl-2-aminopentane is distinct from Amphetamine, perform an Extra Sum-of-Squares F-Test .

• Null Hypothesis (

  ): One curve fits both datasets (i.e., and Slope are identical).

• Alternative Hypothesis (

  ): Separate curves are required.

• Result: If

  , the difference in potency is statistically significant.

Mechanistic Analysis & Signaling

Understanding the statistical data requires mapping the mechanism. 1-Phenyl-2-aminopentane acts as a substrate, reversing the transporter flux.

Caption: Mechanism of Action: The compound acts as a substrate, inducing non-exocytotic release of dopamine via transporter reversal.

Comparative Data Summary (Template)

When publishing, summarize your findings in a table comparing the Test Article against the Benchmark.

Parameter	Amphetamine (Control)	1-Phenyl-2-aminopentane	Statistical Significance
hDAT	nM	nM	(F-Test)
hNET	nM	nM	(F-Test)
DAT/NET Ratio	1.5 (Balanced)	1.9 (NET Selective)	N/A
Hill Slope			ns

Note: The values above are representative estimates based on Structure-Activity Relationship (SAR) trends for

-propyl analogs [1, 2].

References

• Baumann, M. H., et al. (2011). Structure-activity relationships of synthetic cathinones. Neuropharmacology. Link (Context: Discusses alkyl chain length effects on potency).

• Solis, E., et al. (2017).[1] N-Alkylated Analogs of 4-Methylamphetamine Differentially Affect Monoamine Transporters. Neuropsychopharmacology. Link (Context: Validates that extending the

  -alkyl chain decreases DAT/NET potency).

• Molecular Devices. (2024). Neurotransmitter Transporter Uptake Assay Kit Protocol. Link (Context: Standardized fluorescence protocol).

• GraphPad. (2024). Extra sum-of-squares F-test. Link (Context: Statistical method for comparing

  curves).

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• 1. researchgate.net [researchgate.net]

A Comparative Guide to the Neurochemical Profiles of Phenylethylamine Derivatives

For researchers, scientists, and drug development professionals, understanding the nuanced neurochemical profiles of phenylethylamine (PEA) derivatives is paramount for advancing our comprehension of neurotransmission and for the rational design of novel therapeutics. This guide provides an in-depth, objective comparison of the performance of various PEA derivatives, supported by experimental data and detailed methodologies. We will explore the structure-activity relationships that govern their interactions with key molecular targets and provide the technical insights necessary to conduct further research in this critical area.

Introduction: The Phenylethylamine Scaffold and its Privileged Role in Neuropharmacology

The phenylethylamine backbone, a simple phenyl ring attached to an ethylamine side chain, is a fundamental structural motif in a vast array of neuroactive compounds. This includes endogenous neurotransmitters like dopamine and norepinephrine, as well as a broad spectrum of synthetic molecules with diverse pharmacological activities.[1] These derivatives modulate the monoaminergic systems—dopaminergic, noradrenergic, and serotonergic—which are integral to mood, cognition, and behavior.[2]

The pharmacological versatility of PEA derivatives stems from the numerous possibilities for substitution on the phenyl ring, the ethylamine side chain, and the terminal amine. These modifications give rise to compounds with a wide range of effects, from potent central nervous system stimulants to psychedelic hallucinogens and anorectics.[3] This guide will dissect the neurochemical profiles of key PEA derivatives, focusing on their interactions with monoamine transporters and receptors.

Comparative Neurochemical Profiles: A Data-Driven Analysis

The primary mechanism of action for many psychoactive phenylethylamine derivatives involves their interaction with the dopamine transporter (DAT), norepinephrine transporter (NET), and serotonin transporter (SERT).[4] These transporters are responsible for the reuptake of their respective neurotransmitters from the synaptic cleft, thereby terminating the signaling process. PEA derivatives can act as either inhibitors of these transporters, preventing reuptake, or as substrates, inducing reverse transport (efflux) of the neurotransmitter from the presynaptic terminal.

The relative potency and selectivity of these compounds for the different monoamine transporters are critical determinants of their overall pharmacological and behavioral effects. The following table summarizes the in vitro binding affinities (Ki) and/or uptake inhibition potencies (IC50) of a selection of prominent phenylethylamine derivatives at human monoamine transporters.

Compound	DAT (hDAT)	NET (hNET)	SERT (hSERT)	Primary Mechanism
Amphetamine	Ki: ~593 nM[5]	Ki: ~1.39 µM[6]	Ki: ~240.5 µM[6]	Releaser/Reuptake Inhibitor
Methamphetamine	Ki: ~3.96 µM[6]	Ki: ~1.39 µM[6]	Ki: ~240.5 µM[6]	Releaser/Reuptake Inhibitor
MDMA	Ki: ~22.0 µM[6]	Ki: ~30.9 µM[6]	Ki: ~14.7 µM[6]	Releaser/Reuptake Inhibitor
Ephedrine	Substrate (lower potency)[7]	EC50: ~50 nM (substrate)[7]	Weak interaction	Releaser
Pseudoephedrine	IC50: 180x less potent than amphetamine[5]	Substrate (lower potency)[7]	Weak interaction	Releaser
Cathinone	Ki values comparable to MDMA/cocaine[8]	Ki values comparable to MDMA/cocaine[8]	Ki values comparable to MDMA/cocaine[8]	Releaser/Reuptake Inhibitor
Mephedrone	IC50: 98 nM[6]	IC50: 53.6 nM[6]	IC50: 510 nM[6]	Releaser/Reuptake Inhibitor
2C-B	Weak reuptake inhibition[9]	Weaker reuptake inhibition[9]	Weak reuptake inhibition[9]	5-HT2A/2C Agonist
Mescaline	Ki > 30,000 nM[10]	Ki > 30,000 nM[10]	Ki > 30,000 nM[10]	5-HT2A/2C Agonist

Data Interpretation and Causality:

• Amphetamine and Methamphetamine: Both exhibit a preference for DAT and NET over SERT, consistent with their potent stimulant and reinforcing properties.[6] Methamphetamine's increased potency compared to amphetamine is attributed to its greater lipophilicity, allowing for more efficient crossing of the blood-brain barrier.

• MDMA (Ecstasy): In contrast to amphetamine, MDMA displays a higher affinity for SERT, explaining its pronounced entactogenic and mood-elevating effects.[6]

• Ephedrine and Pseudoephedrine: These diastereomers are primarily norepinephrine releasers, with significantly lower potency at the dopamine transporter compared to amphetamine.[5][7] This contributes to their primary use as decongestants and less pronounced central stimulant effects.[11]

• Cathinone and Mephedrone: These synthetic cathinones are potent monoamine releasers and reuptake inhibitors, with mephedrone showing a profile somewhat similar to MDMA, though with a stronger dopaminergic component.[4][12]

• 2C-B and Mescaline: These psychedelic phenethylamines have very low affinity for the monoamine transporters.[9][10] Their effects are primarily mediated by direct agonism at serotonin receptors, particularly the 5-HT2A and 5-HT2C subtypes.[11]

Experimental Protocols for Neurochemical Profiling

To ensure scientific integrity and reproducibility, the following are detailed, self-validating protocols for key in vitro and in vivo experiments used to characterize the neurochemical profiles of phenylethylamine derivatives.

In Vitro Neurotransmitter Uptake Inhibition Assay

This assay quantifies the ability of a test compound to inhibit the reuptake of a radiolabeled neurotransmitter into cells expressing the corresponding transporter.

Rationale: This is a fundamental assay to determine the potency (IC50) of a compound as a reuptake inhibitor at DAT, NET, or SERT. By comparing the IC50 values across the three transporters, the selectivity of the compound can be determined.

Step-by-Step Methodology:

• Cell Culture: Culture human embryonic kidney (HEK-293) cells stably expressing the human dopamine transporter (hDAT), norepinephrine transporter (hNET), or serotonin transporter (hSERT).

• Plating: Seed the cells in a 96-well microplate at a density that will result in a confluent monolayer on the day of the assay.

• Preparation of Assay Buffer: Prepare an appropriate assay buffer (e.g., Krebs-Ringer-HEPES buffer) containing a monoamine oxidase (MAO) inhibitor to prevent degradation of the neurotransmitter.

• Compound Dilution: Prepare a serial dilution of the test compound in the assay buffer.

• Pre-incubation: Wash the cells with assay buffer and then pre-incubate them with the various concentrations of the test compound or vehicle control for a specified time (e.g., 10-20 minutes) at 37°C.

• Initiation of Uptake: Add a fixed concentration of the radiolabeled neurotransmitter (e.g., [3H]dopamine, [3H]norepinephrine, or [3H]serotonin) to each well to initiate the uptake reaction. The concentration of the radioligand should be at or below its Km for the transporter.

• Incubation: Incubate the plate for a short period (e.g., 5-10 minutes) at 37°C to allow for neurotransmitter uptake.

• Termination of Uptake: Rapidly terminate the uptake by washing the cells multiple times with ice-cold assay buffer.

• Cell Lysis: Lyse the cells with a suitable lysis buffer.

• Quantification: Transfer the cell lysates to scintillation vials, add scintillation cocktail, and quantify the amount of radioactivity using a liquid scintillation counter.

• Data Analysis: Determine the IC50 value by performing a non-linear regression analysis of the concentration-response curve.

Caption: Workflow for In Vitro Neurotransmitter Uptake Inhibition Assay.

In Vitro Neurotransmitter Release Assay (Superfusion)

This assay measures the ability of a test compound to induce the release of a pre-loaded radiolabeled neurotransmitter from synaptosomes.

Rationale: This method differentiates between reuptake inhibitors and releasing agents. A compound that actively promotes the efflux of neurotransmitter will show a significant increase in radioactivity in the superfusate.

Step-by-Step Methodology:

• Synaptosome Preparation: Isolate synaptosomes from a specific brain region (e.g., striatum for dopamine) of a rodent.[13] This involves homogenization of the brain tissue in an isotonic buffer followed by differential centrifugation.[14]

• Pre-loading: Incubate the synaptosomes with a radiolabeled neurotransmitter (e.g., [3H]dopamine) to allow for its uptake into the synaptic vesicles.

• Superfusion Setup: Place the pre-loaded synaptosomes in a superfusion chamber and continuously perfuse them with a physiological buffer at a constant flow rate.

• Baseline Collection: Collect fractions of the superfusate at regular intervals to establish a stable baseline of spontaneous neurotransmitter release.

• Compound Application: Introduce the test compound at various concentrations into the superfusion buffer and continue collecting fractions.

• Stimulation (Optional): After compound application, a depolarizing stimulus (e.g., high potassium concentration) can be applied to assess the effect of the compound on stimulated release.

• Quantification: Measure the radioactivity in each collected fraction using a liquid scintillation counter.

• Data Analysis: Calculate the percentage of total radioactivity released per fraction and plot the release profile over time. Determine the EC50 for release if a concentration-response curve is generated.

Competitive Radioligand Binding Assay

This assay determines the affinity (Ki) of a test compound for a specific receptor by measuring its ability to displace a known radiolabeled ligand.[15]

Rationale: This is the gold standard for determining the binding affinity of a compound to a receptor. It is crucial for understanding the direct interactions of phenylethylamine derivatives with their target receptors, particularly for compounds like 2C-B and mescaline that act as receptor agonists.

Step-by-Step Methodology:

• Membrane Preparation: Prepare cell membranes from cells expressing the receptor of interest or from brain tissue.[16]

• Assay Setup: In a 96-well plate, combine the cell membranes, a fixed concentration of a high-affinity radiolabeled ligand for the target receptor, and a range of concentrations of the unlabeled test compound.

• Incubation: Incubate the plate at a specific temperature for a duration sufficient to reach binding equilibrium.

• Separation of Bound and Free Ligand: Rapidly separate the receptor-bound radioligand from the free radioligand by vacuum filtration through a glass fiber filter.

• Washing: Wash the filters with ice-cold buffer to remove any non-specifically bound radioligand.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the concentration of the unlabeled test compound. Determine the IC50 value from the resulting competition curve and then calculate the Ki value using the Cheng-Prusoff equation.[17]

Visualizing the Mechanisms of Action

To further elucidate the complex interactions of phenylethylamine derivatives with the monoaminergic systems, the following diagrams illustrate the key signaling pathways involved.

Caption: Mechanism of Action of Psychedelic Phenylethylamine Agonists.

Conclusion and Future Directions

This guide has provided a comprehensive comparison of the neurochemical profiles of a diverse range of phenylethylamine derivatives. The data clearly demonstrate that subtle structural modifications to the PEA scaffold can lead to profound differences in pharmacological activity, primarily through differential interactions with the monoamine transporters and serotonin receptors.

The provided experimental protocols offer a robust framework for researchers to further investigate the neurochemical properties of existing and novel PEA derivatives. Future research should focus on elucidating the structure-activity relationships for a wider range of derivatives, including the so-called "designer drugs," to better understand their potential therapeutic and toxicological effects. Furthermore, a deeper understanding of the downstream signaling pathways activated by these compounds will be crucial for the development of more selective and effective therapeutics for a variety of neuropsychiatric disorders.

References

• Rothman, R. B., et al. (2002). In vitro characterization of ephedrine-related stereoisomers at biogenic amine transporters and the receptorome reveals selective actions as norepinephrine transporter substrates. Journal of Pharmacology and Experimental Therapeutics, 300(1), 238-245. [Link]

• Wikipedia. (2024). 2C-B. In Wikipedia. Retrieved from [Link]

• Kundu, D., et al. (2022). Potential Functional Role of Phenethylamine Derivatives in Inhibiting Dopamine Reuptake: Structure–Activity Relationship. Biomolecules & Therapeutics, 30(5), 453-462. [Link]

• ResearchGate. (2022). (PDF) Potential Functional Role of Phenethylamine Derivatives in Inhibiting Dopamine Reuptake: Structure–Activity Relationship. Retrieved from [Link]

• Evans, G. J. (2015). Subcellular fractionation of the brain: preparation of synaptosomes and synaptic vesicles. Cold Spring Harbor Protocols, 2015(5), pdb.prot083469. [Link]

• Saha, J. K., et al. (2015). In vitro assays for the functional characterization of the dopamine transporter (DAT). Current Protocols in Pharmacology, 70(1), 12.16.1-12.16.23. [Link]

• Baumann, M. H., et al. (2018). Neuropharmacology of Synthetic Cathinones. Current Topics in Behavioral Neurosciences, 39, 131-152. [Link]

• Luo, W., & He, H. (2013). Example Pathview graphs: (a) Graphviz view on a canonical signaling... ResearchGate. Retrieved from [Link]

• Hossain, M., et al. (2014). β-phenylethylamine Requires the Dopamine Transporter to Increase Extracellular Dopamine in C. elegans Dopaminergic Neurons. ACS Chemical Neuroscience, 5(11), 1109-1115. [Link]

• Cold Spring Harbor Protocols. (2015). Subcellular Fractionation of the Brain: Preparation of Synaptosomes and Synaptic Vesicles. Retrieved from [Link]

• KoreaScience. (n.d.). Structure-Activity Relationship and Evaluation of Phenethylamine and Tryptamine Derivatives for Affinity towards 5-Hydroxytryptamine Type 2A Receptor. Retrieved from [Link]

• Sitte, H. H., & Freissmuth, M. (2015). Structure–Activity Relationship of Synthetic Cathinones: An Updated Review. Current Topics in Behavioral Neurosciences, 22, 19-44. [Link]

• Graphviz. (2024). DOT Language. Retrieved from [Link]

• Silva, M. E., et al. (2023). Unraveling the In Vitro Toxicity Profile of Psychedelic 2C Phenethylamines and Their N-Benzylphenethylamine (NBOMe) Analogues. International Journal of Molecular Sciences, 24(16), 12853. [Link]

• Epstein, D. H., et al. (2006). In vitro screening of major neurotransmitter systems possibly involved in the mechanism of action of antibodies to S100 protein in released-active form. Journal of Immunotoxicology, 3(3), 155-161. [Link]

• Holze, F., et al. (2023). Assessment of the acute effects of 2C-B vs psilocybin on subjective experience, mood and cognition. bioRxiv. [Link]

• Navarro, C. T., et al. (2023). 2-Phenethylamines in Medicinal Chemistry: A Review. Molecules, 28(3), 1303. [Link]

• Cruz, D. (2018). Dot Language (graph based diagrams). Medium. Retrieved from [Link]

• Ahlin, A., et al. (2021). Cellular Uptake of Psychostimulants – Are High- and Low-Affinity Organic Cation Transporters Drug Traffickers? Frontiers in Pharmacology, 11, 609618. [Link]

• ResearchGate. (2013). A good protocol for extracting mouse brain synaptosomes? Retrieved from [Link]

• Karmaus, A. L., et al. (2022). Integrating Data From In Vitro New Approach Methodologies for Developmental Neurotoxicity. Toxicological Sciences, 186(2), 206-221. [Link]

• Luethi, D., et al. (2022). Receptor Interaction Profiles of 4-Alkoxy-3,5-Dimethoxy- Phenethylamines (Mescaline Derivatives) and Related Amphetamines. Frontiers in Pharmacology, 13, 843418. [Link]

• Hanson, J. E., et al. (2012). Ephedrine Decreases Vesicular Monoamine Transporter-2 Function. Neuroscience, 222, 10-14. [Link]

• Li, J., & von Zastrow, M. (2018). Graph Models for Biological Pathway Visualization: State of the Art and Future Challenges. IEEE Transactions on Visualization and Computer Graphics, 24(1), 748-758. [Link]

• ResearchGate. (2013). (PDF) Structure-Activity Relationships of Constrained Phenylethylamine Ligands for the Serotonin 5-HT2 Receptors. Retrieved from [Link]

• Karila, L., et al. (2022). Synthetic Cathinones: Epidemiology, Toxicity, Potential for Abuse, and Current Public Health Perspective. Toxics, 10(7), 382. [Link]

• ResearchGate. (2012). Is there any way to understand the neurotransmitter uptake ability through receptors using imaging or biochemical assays in mammalian cell lines? Retrieved from [Link]

• Eshleman, A. J., et al. (2013). Substituted methcathinones differ in transporter and receptor interactions. Biochemical Pharmacology, 85(12), 1803-1812. [Link]

• Sekine, H., et al. (2022). Effect of DL-Methylephedrine on Dopamine Transporter Using Positron Emission Tomography With [18F]FE-PE2I. Frontiers in Psychiatry, 13, 888390. [Link]

• ResearchGate. (2023). (PDF) Assessment of the Acute Effects of 2C‐B vs. Psilocybin on Subjective Experience, Mood, and Cognition. Retrieved from [Link]

• ResearchGate. (n.d.). Affinity (Ki values) of the 10 cathinones for the dopamine, norepinephrine, and serotonin transporter sites in the brain. Retrieved from [Link]

• ResearchGate. (2025). Conformational Preferences of Neurotransmitters: Ephedrine and Its Diastereoisomer, Pseudoephedrine. Retrieved from [Link]

• Alfa Cytology. (n.d.). Competitive Radioligand Binding Assays. Retrieved from [Link]

• Sketchviz. (n.d.). Graphviz Examples and Tutorial. Retrieved from [Link]

• bioRxiv. (2025). Isolation and characterization of synaptic structures from human neural organoids. Retrieved from [Link]

• Hossain, M., et al. (2014). β-phenylethylamine Requires the Dopamine Transporter to Increase Extracellular Dopamine in C. elegans Dopaminergic Neurons. ACS Chemical Neuroscience, 5(11), 1109-1115. [Link]

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Comparative Analytical Guide: Purity Assessment of 1-Phenyl-2-aminopentane

Executive Summary & Strategic Context

1-Phenyl-2-aminopentane (also known as

-propylphenethylamine or 1-phenylpentan-2-amine) is a structural homolog of amphetamine, often utilized in neuropharmacology to study monoamine transporter kinetics (DAT/NET/SERT). Unlike simple reagents, the biological validity of this compound relies heavily on two factors often overlooked in standard Certificates of Analysis (CoA): enantiomeric excess (ee) and homologous purity .

In drug development and receptor binding assays, the

-enantiomer typically exhibits distinct pharmacodynamics compared to the -enantiomer. A researcher using a "99% pure" racemic mixture believing it to be enantiopure will generate invalid data. Furthermore, commercial synthesis via reductive amination of 1-phenyl-2-pentanone often yields secondary amine byproducts (dimers) and residual ketone precursors that mimic the analyte in non-specific assays like titration.

This guide provides a self-validating analytical framework to audit suppliers, moving beyond the CoA to empirical verification.

Analytical Strategy & Workflow

To fully characterize the material, we employ an orthogonal testing protocol. No single method is sufficient.

• qNMR (Quantitative NMR): Establishes the molar ratio of the salt form (HCl vs. Sulfate) and absolute assay purity using an internal standard (e.g., Maleic Acid).

• GC-MS (Gas Chromatography-Mass Spectrometry): Detects volatile organic impurities, specifically the ketone precursor (1-phenyl-2-pentanone) and synthesis byproducts.

• Chiral HPLC: The critical "gatekeeper" assay to determine enantiomeric purity.

Visualizing the Decision Matrix

The following workflow illustrates the logic for accepting or rejecting a lot based on sequential failure points.

Figure 1: Orthogonal testing workflow ensuring chemical and stereochemical integrity prior to biological application.

Experimental Protocols

Protocol A: GC-MS Impurity Profiling

This method is adapted from SWGDRUG recommendations for phenethylamines [1, 2]. It specifically targets the separation of the amine from its ketone precursor.

• Sample Preparation: Dissolve 10 mg of sample in 1 mL of 1 M NaOH. Extract with 1 mL Ethyl Acetate. Inject the organic layer. (Free-basing is crucial to prevent salt degradation in the injection port).

• Column: DB-5MS or equivalent (30 m × 0.25 mm × 0.25 µm).

• Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

• Temperature Program:

  • Hold at 80°C for 1.0 min.

  • Ramp 15°C/min to 280°C.

  • Hold at 280°C for 5.0 min.

• Detection: MS Scan (40–450 amu). Look for parent ion

  and the tropylium ion ( 91), characteristic of benzyl fragmentation [3].

Protocol B: Chiral HPLC (Enantiomeric Purity)

Standard C18 columns cannot separate enantiomers. A polysaccharide-based stationary phase is required [4].

• Column: Chiralcel OD-H or Lux Cellulose-1 (250 × 4.6 mm, 5 µm).

• Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).

  • Note: Diethylamine (DEA) is mandatory to mask silanol groups; without it, the amine peak will tail severely.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm (Amine absorption) and 254 nm (Phenyl ring).

• System Suitability: Resolution (

  ) between enantiomers must be > 1.5.[1]

Comparative Analysis: Supplier Scenarios

We simulated a comparative audit of 1-Phenyl-2-aminopentane from three distinct supplier tiers commonly encountered in research procurement. The data below represents typical findings for this class of compounds.

Table 1: Comparative Data Summary

Metric	Supplier A (Reference Grade)	Supplier B (Bulk Chemical)	Supplier C (Custom/Boutique)
Price (per g)	$350	$45	$120
Claimed Purity
Appearance	White Crystalline Solid	Off-white/Yellowish Powder	Clumpy White Powder
Assay (qNMR)	99.4%	94.2%	98.1%
Enantiomeric Excess	( -isomer)	(Racemic)	( -isomer)
Major Impurity	None detected	1-phenyl-2-pentanone (2.1%)	Residual Solvent (Toluene)
Salt Form	HCl (Stoichiometric)	Sulfate (Hygroscopic)	HCl (Excess acid)
Suitability	Approved for studies	Rejected (Wrong stereochem)	Rejected (Purification needed)

Deep Dive: Analysis of Failures

Supplier B (The "Bulk" Trap): Supplier B sold the product as "1-Phenyl-2-aminopentane" without specifying stereochemistry. The HPLC analysis revealed a 50:50 racemic mixture. For a researcher studying chiral receptor pockets, this material is useless. Additionally, the presence of 2.1% ketone precursor suggests incomplete reductive amination during synthesis.

Supplier C (The "Process" Failure): Supplier C provided the correct salt form, but the Enantiomeric Excess (ee) was only 82%. This indicates a "leaky" asymmetric synthesis or aggressive recrystallization that caused partial racemization. The presence of Toluene (detected via GC-MS) indicates poor drying practices, which artificially inflates the sample weight.

Visualizing the Impurity Origins

Understanding where impurities come from allows you to predict them. The synthesis pathway below highlights the origin of the ketone impurity found in Supplier B's batch.

Figure 2: Synthetic pathway via reductive amination. The "Residual Ketone" impurity is a direct marker of incomplete conversion, common in bulk-grade synthesis.

Conclusion & Recommendations

For high-sensitivity biological applications, the "purity" percentage on a label is insufficient.

• Mandate Chiral Data: Never purchase this compound for receptor binding studies without a Chiral HPLC trace. If the supplier cannot provide it, you must generate it.

• Free-Base Extraction for GC: Always convert the salt to a free base before GC-MS analysis to avoid thermal degradation in the injector port, which can produce false "impurity" peaks.

• Recrystallization: If you possess "Supplier C" grade material (good chemical purity, poor physical properties), a recrystallization from hot Isopropanol/Ether can often remove solvent residues and improve stoichiometry.

References

• SWGDRUG. (2025). Scientific Working Group for the Analysis of Seized Drugs: Mass Spectral Library. [Link]

• United Nations Office on Drugs and Crime (UNODC). (2007). Recommended Methods for the Identification and Analysis of Amphetamine, Methamphetamine and their Ring-Substituted Analogues in Seized Materials. [Link]

• National Institute of Standards and Technology (NIST). (2023). Mass Spectral Library (NIST23) - Phenethylamine Class. [Link]

• Phenomenex. (2023). Chiral HPLC Separations: A Guide to Column Selection and Method Development. [Link]

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